7-Chlorocinnolin-4-amine

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 7-Chlorocinnolin-4-amine

Introduction: The cinnoline scaffold is a privileged heterocyclic motif in medicinal chemistry, recognized for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] Specifically, 7-chlorocinnolin-4-amine serves as a crucial intermediate for the development of novel therapeutics, where the chlorine atom at the 7-position and the amine at the 4-position provide versatile handles for further molecular elaboration and structure-activity relationship (SAR) studies.[1] This guide provides a comprehensive, technically-grounded pathway for the synthesis of 7-chlorocinnolin-4-amine, designed for researchers and professionals in drug development. We will delve into the strategic considerations behind the chosen synthetic route, explain the underlying reaction mechanisms, and provide detailed experimental protocols.

Strategic Overview: A Two-Stage Synthetic Approach

The synthesis of 7-chlorocinnolin-4-amine is most effectively approached through a two-stage strategy. The core logic is to first construct the bicyclic 7-chlorocinnoline nucleus and then introduce the C4-amino functionality. This sequence is dictated by the reactivity of the cinnoline system and the availability of starting materials.

• Stage 1: Construction of the 7-Chlorocinnoline Core via Borsche-Drechsel Cyclization. This classical reaction provides a reliable method for forming the pyridazine ring of the cinnoline system from an appropriately substituted aniline precursor.[2][3][4] We will utilize a derivative of this method starting from 2-amino-4-chlorobenzaldehyde.

• Stage 2: Introduction of the 4-Amine via Nucleophilic Aromatic Substitution (SNAr). The second stage involves the conversion of an intermediate into the final 4-amino product. This is achieved by first installing a good leaving group at the C4 position (another chlorine atom) and then performing a regioselective nucleophilic aromatic substitution with an amine source. The higher reactivity of the C4-position in such systems makes this a highly efficient and selective transformation.[5][6]

The complete synthetic workflow is illustrated below.

Caption: Synthetic pathway for 7-Chlorocinnolin-4-amine.

Stage 1: Synthesis of the 7-Chlorocinnoline Core

The foundational step is the formation of the cinnoline ring system. We employ a modified Borsche-Drechsel cyclization, a robust acid-catalyzed reaction that condenses an arylhydrazone.[2][7] In our pathway, the reaction of 2-amino-4-chlorobenzaldehyde with hydrazine hydrate generates the necessary hydrazone in situ, which then cyclizes under acidic conditions to form 7-chloro-4-hydroxycinnoline.

Mechanism Insight: The reaction begins with the formation of a hydrazone from the aldehyde and hydrazine. Under acidic catalysis, a protonated intermediate undergoes an intramolecular electrophilic attack on the benzene ring, followed by dehydration and tautomerization to yield the stable aromatic 4-hydroxycinnoline product.

Experimental Protocol 1: Synthesis of 7-Chloro-4-hydroxycinnoline

This protocol is adapted from established methods for cinnoline formation.[1]

Materials:

• 2-Amino-4-chlorobenzaldehyde

• Hydrazine hydrate (80% in water)

• Glacial Acetic Acid

• Ethanol

• Ethyl Acetate

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-amino-4-chlorobenzaldehyde (1.0 eq) in ethanol.

• At room temperature, add hydrazine hydrate (1.2 eq) dropwise to the solution.

• Add a catalytic amount of glacial acetic acid (approx. 0.1 eq).

• Heat the reaction mixture to reflux (approx. 80°C) and maintain for 12 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Redissolve the resulting residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with a saturated aqueous solution of NaHCO₃ and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• If necessary, purify the crude 7-chloro-4-hydroxycinnoline by silica gel column chromatography.

Stage 2: Synthesis of 7-Chlorocinnolin-4-amine

This stage involves two critical steps: converting the hydroxyl group at C4 into a better leaving group (chloride) and subsequent regioselective amination.

Step 2a: Chlorination to 4,7-Dichlorocinnoline

The hydroxyl group of 7-chloro-4-hydroxycinnoline is not a suitable leaving group for nucleophilic substitution. It must be converted to a halide, typically a chloride, using a strong chlorinating agent like phosphorus oxychloride (POCl₃).

Causality: Phosphorus oxychloride is a powerful dehydrating and chlorinating agent. It reacts with the hydroxyl group, converting it into a chlorophosphite ester intermediate, which readily undergoes substitution by a chloride ion to yield the desired 4,7-dichlorocinnoline.

Experimental Protocol 2: Synthesis of 4,7-Dichlorocinnoline

Materials:

• 7-Chloro-4-hydroxycinnoline

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM)

• Ice-water bath

Procedure:

• In a round-bottom flask fitted with a reflux condenser, carefully add 7-chloro-4-hydroxycinnoline (1.0 eq) to an excess of phosphorus oxychloride (5-10 eq).

• Heat the mixture to reflux (approx. 110°C) and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice with vigorous stirring to quench the excess POCl₃.

• Neutralize the acidic solution by the slow addition of a saturated NaHCO₃ solution or dilute NaOH until the pH is ~7-8.

• Extract the aqueous mixture with dichloromethane (3x volumes).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to obtain crude 4,7-dichlorocinnoline.

• Purify by column chromatography if necessary.

Step 2b: Regioselective Amination to 7-Chlorocinnolin-4-amine

The final step is the nucleophilic aromatic substitution (SNAr) of the C4-chloride on the 4,7-dichlorocinnoline intermediate. The chlorine atom at the 4-position of the cinnoline (and analogous quinoline) ring is significantly more reactive towards nucleophiles than the chlorine at the 7-position.[5]

Expertise & Mechanistic Insight: This enhanced reactivity is due to the electron-withdrawing effect of the adjacent ring nitrogen (N1), which stabilizes the negatively charged Meisenheimer complex intermediate formed during the nucleophilic attack at C4. The N1 atom can effectively delocalize the negative charge through resonance, lowering the activation energy for the substitution at this position. The C7-chloride lacks this proximate activation, rendering it far less susceptible to substitution under the same conditions. This inherent regioselectivity is a cornerstone of synthetic strategies for many 4-amino-substituted aza-heterocycles.

Caption: Simplified SNAr mechanism at the C4 position.

Experimental Protocol 3: Synthesis of 7-Chlorocinnolin-4-amine

This protocol is conceptually based on well-established amination procedures for related 4-chloro-aza-heterocycles.[5][8]

Materials:

• 4,7-Dichlorocinnoline

• Ammonium hydroxide (concentrated aqueous solution) or a solution of ammonia in a suitable solvent (e.g., ethanol).

• Ethanol or another suitable polar solvent.

Procedure:

• In a sealed pressure vessel, dissolve 4,7-dichlorocinnoline (1.0 eq) in ethanol.

• Add an excess of concentrated ammonium hydroxide (e.g., 10-20 eq).

• Seal the vessel and heat the mixture to 120-150°C for 12-24 hours. The reaction progress should be monitored by TLC or LC-MS.

• After completion, cool the reaction vessel to room temperature.

• If a precipitate has formed, collect the solid by filtration. Wash with cold ethanol and dry under vacuum.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the crude product.

• Purify the crude 7-chlorocinnolin-4-amine by recrystallization or column chromatography to obtain the final product.

Quantitative Data Summary

The following table summarizes representative reaction parameters. Note that yields are highly dependent on the reaction scale and optimization of conditions.

Step	Reaction	Starting Material	Product	Key Reagents	Temp. (°C)	Time (h)	Representative Yield (%)
1	Borsche Cyclization	2-Amino-4-chlorobenzaldehyde	7-Chloro-4-hydroxycinnoline	Hydrazine, Acetic Acid	80	12	~65[1]
2	Chlorination	7-Chloro-4-hydroxycinnoline	4,7-Dichlorocinnoline	POCl₃	110	2-4	>90 (typical)
3	Amination (SNAr)	4,7-Dichlorocinnoline	7-Chlorocinnolin-4-amine	NH₄OH	120-150	12-24	50-80 (estimated)

Conclusion

The synthesis of 7-chlorocinnolin-4-amine is a robust and logical process grounded in fundamental principles of heterocyclic chemistry. By leveraging a Borsche-Drechsel cyclization to build the core followed by a highly regioselective nucleophilic aromatic substitution, the target molecule can be accessed in a reliable three-step sequence from commercially available starting materials. The insights into the causality of reagent choice and the inherent reactivity of the cinnoline system provide a solid framework for researchers to successfully implement and adapt this synthesis for applications in drug discovery and medicinal chemistry.

References

• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: 4,7-Dichloroquinoline Substitution Reactions.
• BenchChem. (2025). Application Note & Protocol: Synthesis of Cinnolin-7-amine for Medicinal Chemistry.

• Wikipedia. (n.d.). Borsche–Drechsel cyclization. Retrieved from [Link]

• Ali, R. (2023). The Borsche–Drechsel (BD) cyclization: Synthesis of tetrahydrocarbazoles and carbazole alkaloids. ResearchGate. [Link]

• Cambridge University Press & Assessment. (n.d.). Borsche-Drechsel Reaction. [Link]

• MDPI. (2024). Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide from 4,7-Dichloroquinoline. [Link]

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Whitepaper: Pharmacological Profiling and Biological Activity of Cinnoline Derivatives

Executive Summary

The relentless emergence of multidrug-resistant pathogens and complex oncological targets necessitates the continuous evolution of molecular scaffolds in drug discovery. Cinnoline, a bicyclic aromatic heterocycle, has emerged as a highly versatile "privileged structure" capable of interfacing with a multitude of biological targets. This technical guide provides an in-depth analysis of the biological activity of cinnoline derivatives, detailing their mechanistic pathways, quantitative efficacy, and the rigorous, self-validating experimental protocols required for their evaluation.

Structural Pharmacophore & Mechanistic Rationale

Cinnoline (1,2-benzodiazine) is characterized by a six-membered ring fused with two adjacent nitrogen atoms, making it an isostere to both quinoline and isoquinoline 1[1]. The inherent electron-deficient nature of the diazine ring serves as a robust foundation for medicinal chemistry 2[2].

The true pharmacological power of cinnoline lies in its functionalization. Substitutions at the 3-, 4-, 6-, and 8-positions allow researchers to precisely tune the molecule's lipophilicity, steric bulk, and hydrogen-bonding capacity. This structural plasticity enables cinnoline analogs to act as potent antibacterial, antifungal, anti-inflammatory, and anticancer agents by binding to diverse targets ranging from bacterial DNA gyrase to human protein kinases 3[3].

Quantitative Efficacy & Pharmacological Spectrum

The biological efficacy of cinnoline derivatives is highly dependent on their specific substitution patterns. Table 1 synthesizes the quantitative biological activity of various functionalized cinnolines across multiple therapeutic domains, highlighting their potency against critical targets 4[4], 5[5].

Table 1: Quantitative Biological Activity of Representative Cinnoline Derivatives

Compound Class	Target / Pathogen	Activity Metric	Value Range
Novel Cinnoline Library	M. tuberculosis H37Rv	MIC	12.5 - >100 µg/mL
Novel Cinnoline Library	Escherichia coli	MIC	12.5 µg/mL
Quinoxaline-based C-2 Analogues	Staphylococcus aureus	MIC	4 - 16 µg/mL
Substituted Cinnoline Derivative	Human Neutrophil Elastase (HNE)	IC50	56 nM

Mechanistic Pathways: Targeted Inhibition

Anticancer Activity via Kinase Inhibition

In oncology, cinnoline derivatives demonstrate potent antiproliferative effects by disrupting intracellular signaling cascades. Specifically, certain derivatives act as competitive inhibitors of the Phosphoinositide 3-kinase (PI3K) pathway 6[6]. By occupying the ATP-binding pocket of PI3K, these compounds prevent the phosphorylation of PIP2 to PIP3. This blockade halts the downstream activation of Akt (Protein Kinase B), thereby suppressing tumor cell survival and inducing apoptosis in malignant cells 2[2].

PI3K/Akt signaling pathway inhibition by cinnoline derivatives.

Antibacterial Action via DNA Gyrase Inhibition

The antibacterial efficacy of cinnolines, particularly against Gram-negative bacteria like E. coli and mycobacteria like M. tuberculosis, is largely attributed to the inhibition of bacterial DNA gyrase 7[7]. This mechanism mimics that of the established drug cinoxacin, preventing the essential supercoiling of bacterial DNA during replication, which rapidly leads to bacterial cell death 7[7].

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the biological evaluation of cinnoline derivatives must follow rigorous protocols. The methodologies below detail the critical steps and the causality behind each experimental choice to establish a self-validating system.

Broth Microdilution Assay for MIC Determination (Antibacterial Screening)

Purpose: To quantify the Minimum Inhibitory Concentration (MIC) of synthesized cinnolines. Protocol:

• Inoculum Standardization: Suspend bacterial colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL). Causality: Standardizing the inoculum prevents artificially skewed MIC values caused by varying initial bacterial loads, ensuring stoichiometric consistency between the drug and the pathogen.

• Compound Dilution: Prepare a stock solution of the cinnoline derivative in 100% DMSO, followed by two-fold serial dilutions in Mueller-Hinton broth within a 96-well microtiter plate. Causality: DMSO is essential for solubilizing highly lipophilic cinnoline scaffolds; however, the final DMSO concentration must be maintained strictly below 1% (v/v) to prevent solvent-induced bacterial toxicity, which would yield false-positive antibacterial activity.

• Incubation & Redox Validation: Inoculate the wells and incubate at 37°C for 18-24 hours. Add 30 µL of 0.015% resazurin solution to each well and incubate for an additional 2 hours. Causality & Self-Validation: Resazurin acts as an internal redox indicator. Viable, metabolizing cells reduce the blue resazurin to pink resorufin. This eliminates the subjectivity of visual turbidity assessments and provides a definitive, self-validating colorimetric endpoint for MIC determination.

In Vitro Cytotoxicity Assay (Anticancer Screening)

Purpose: To determine the IC50 of cinnoline derivatives against human cancer cell lines. Protocol:

• Cell Seeding: Seed cancer cells (e.g., MDA-MB-231) into a 96-well plate at a density of 1×104 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator 2[2].

• Treatment: Expose cells to varying concentrations of the cinnoline derivative (0.1 µM to 100 µM) for 72 hours. Include a vehicle control (0.1% DMSO) and a positive control (e.g., Doxorubicin).

• MTT Conversion: Add MTT reagent and incubate for 4 hours. Aspirate the media and dissolve the resulting formazan crystals in 100 µL of pure DMSO. Causality & Self-Validation: Solubilizing the crystals in DMSO ensures a perfectly homogeneous solution, establishing a strictly linear relationship between spectrophotometric absorbance (at 570 nm) and the number of viable, metabolically active cells. This quantitative metric prevents visual bias and validates the cytotoxic effect prior to deeper mechanistic kinase assays.

Biological Evaluation Workflow

The progression from chemical synthesis to biological validation requires a structured pipeline. The workflow below illustrates the critical path for evaluating novel cinnoline derivatives, ensuring that structural validation precedes functional screening.

Self-validating workflow for cinnoline derivative biological evaluation.

Strategic Outlook

The cinnoline scaffold remains a cornerstone in the development of targeted therapeutics. By adhering to rigorous structure-activity relationship (SAR) profiling and self-validating biological assays, researchers can continue to exploit this privileged structure to overcome drug resistance in both infectious diseases and oncology.

References

• Title : TARGETS AND BIOLOGICAL ACTIVITIES OF CINNOLINE DERIVATIVES: A REVIEW Source : Zenodo URL :[Link]

• Title : Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry? Source : MDPI URL :[Link]

• Title : Novice Cinnoline Derivatives as Antibacterial Agent and Antimycobacterial Agent Source : JOCPR URL :[Link]

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Architecting Novel Cinnolinamines: A Technical Whitepaper on Scaffold Hopping, Chemoselective Synthesis, and SAR Optimization

Executive Summary

Cinnoline derivatives, specifically 4-aminocinnolines, have gained significant traction as privileged scaffolds in medicinal chemistry. They exhibit a broad spectrum of pharmacological activities, ranging from kinase inhibition (e.g., ATM inhibitors) to potent antiparasitic effects[1]. As a Senior Application Scientist, I have observed that the successful transition from a high-throughput screening (HTS) hit to a viable preclinical candidate hinges on two critical factors: strategic scaffold manipulation and rigorous, self-validating synthetic methodologies. This whitepaper elucidates the discovery logic and chemoselective synthesis of novel cinnolinamines, providing actionable protocols grounded in mechanistic causality.

The Discovery Paradigm: Scaffold Hopping to Cinnolinamines

The genesis of many cinnolinamine drug discovery programs lies in overcoming the physicochemical limitations of existing heterocycles. For instance, in the pursuit of novel treatments for neglected tropical diseases (NTDs) such as human African trypanosomiasis and leishmaniasis, researchers utilized a scaffold hopping strategy starting from the quinazoline-based oncology drug lapatinib[2][3].

Causality in Scaffold Selection: Transitioning from a 1,3-diazanaphthalene (quinazoline) to a 1,2-diazanaphthalene (cinnoline) fundamentally alters the molecule's electronic distribution, dipole moment, and hydrogen-bond acceptor vectors. This subtle geometric shift can disrupt established target resistance mechanisms and favorably modulate the lipophilic ligand efficiency (LLE), yielding highly active lead compounds like NEU-1017[2][3].

Workflow detailing the scaffold hopping strategy from quinazolines to cinnolin-4-amines.

Structure-Activity Relationship (SAR) Optimization

Initial cinnolinamine hits often suffer from poor aqueous solubility, metabolic lability, and high plasma protein binding[3]. Optimization requires systematic functionalization, particularly at the C4-amino position, to balance potency with drug-like properties.

Quantitative SAR Data Summary

Compound / Modification	Target Pathogen	Structural Change	Effect on Activity / Physicochemical Profile
NEU-1017 (Lead)	T. brucei, L. major	Scaffold hop from Lapatinib	Submicromolar inhibition; poor aqueous solubility, high plasma protein binding[3].
Trifluoromethoxy Analog	L. donovani	Methoxy replaced with -OCF3	Improved potency over matched pairs; favorable electron-withdrawing effect[2].
Pyrimidine Analog	L. donovani	2-Amino-5-chloropyrimidine substitution	Yielded the most promising results in terms of both activity and selectivity[2].

Causality in SAR: The incorporation of a trifluoromethoxy (-OCF3) group in place of a standard methoxy group is a deliberate metabolic strategy. The -OCF3 moiety is highly electron-withdrawing and sterically demanding. This not only increases lipophilicity for better cell penetration but also blocks cytochrome P450-mediated oxidative O-demethylation, thereby extending the compound's half-life and improving overall LLE[2].

Synthetic Strategies and Mechanistic Control

While modern transition-metal-catalyzed cascade cyclizations (e.g., copper-catalyzed reactions of arylsulfonylhydrazones) offer elegant routes to functionalized cinnolines[4], late-stage functionalization via direct chlorination and subsequent Nucleophilic Aromatic Substitution (SNAr) remains the industrial workhorse for generating diverse libraries[5].

Chemoselective synthetic route for cinnolin-4-amines emphasizing byproduct mitigation.

Validated Experimental Protocols

The following protocols represent a self-validating system where each reagent choice is mechanistically justified to ensure high fidelity, chemoselectivity, and yield.

Protocol A: Chemoselective Chlorination of Cinnolones

Objective: Convert substituted cinnolones to 4-chlorocinnolines while suppressing off-target electrophilic aromatic substitution.

• Preparation: Suspend the substituted cinnolone (1.0 eq) in anhydrous Tetrahydrofuran (THF) under an inert nitrogen atmosphere.

  • Causality: Using neat POCl3 often leads to the formation of undesired 4,6-dichlorocinnoline byproducts. THF acts as a moderating cosolvent. By diluting the highly reactive Vilsmeier-type intermediate, the reaction kinetically favors the desired C4-OH activation over electrophilic chlorination at the electron-rich C6 position[2].

• Activation: Add POCl3 (3.0 eq) dropwise at 0 °C to safely control the initial exothermic complexation.

• Reflux: Heat the reaction mixture to 70 °C for 3–4 hours.

  • Causality: Strict temperature control and LC-MS monitoring are critical. Prolonged heating beyond full conversion provides the thermodynamic energy required for secondary, off-target chlorination events.

• Workup: Quench carefully over crushed ice to hydrolyze excess POCl3. Neutralize with saturated NaHCO3 to pH 7 and extract with EtOAc. Dry over anhydrous Na2SO4 and concentrate in vacuo.

Protocol B: Nucleophilic Aromatic Substitution (SNAr)

Objective: Couple 4-chlorocinnoline with functionalized anilines/amines to yield the final cinnolin-4-amine.

• Solvent & Base Selection: Dissolve 4-chlorocinnoline (1.0 eq) and the target aniline (1.2 eq) in anhydrous DMF. Add Cs2CO3 (2.0 eq).

  • Causality: While aliphatic amines can react in refluxing alcohols without base, electron-deficient anilines (e.g., 4-trifluoromethoxyaniline) are poor nucleophiles. DMF provides a highly polar aprotic environment that stabilizes the Meisenheimer complex transition state. Cs2CO3 is chosen because the large cesium counterion creates a highly reactive, "naked" aniline anion, driving the SNAr forward[2][6].

• Coupling: Stir the mixture at 90–100 °C for 12–18 hours under a nitrogen atmosphere.

• Isolation: Cool to room temperature and precipitate the product by adding cold water. Filter the resulting solid, wash with water, and purify via silica gel flash chromatography (eluting with CH2Cl2/MeOH gradients) or recrystallization to obtain the pure cinnolin-4-amine[5].

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7-Chlorocinnolin-4-amine: A Comprehensive Technical Guide on Solubility Dynamics in DMSO and Organic Solvents

Executive Summary

In the landscape of preclinical drug discovery, the physicochemical properties of a lead compound dictate its trajectory. 7-Chlorocinnolin-4-amine (CAS 187231-27-2) is a highly valuable heterocyclic building block, frequently utilized in the synthesis of bioactive molecules targeting bacterial infections and oncological pathways[1]. However, like many planar aromatic heterocycles, it presents significant solubility challenges. This whitepaper provides an in-depth mechanistic analysis of 7-Chlorocinnolin-4-amine's solubility profile, establishing robust, self-validating protocols for its dissolution in Dimethyl Sulfoxide (DMSO) and other organic solvents.

Physicochemical Profiling of 7-Chlorocinnolin-4-amine

To master the solubility of 7-Chlorocinnolin-4-amine, one must first deconstruct its molecular architecture. The molecule consists of a fused six-membered cinnoline ring system, a primary amine at the C4 position, and a highly electronegative chlorine atom at the C7 position.

This structure results in a high crystal lattice energy driven by three primary intermolecular forces:

• Hydrogen Bonding: The C4 primary amine acts as a strong hydrogen bond donor.

• Dipole-Dipole Interactions: The localized electron density around the cinnoline nitrogens and the C7-chlorine creates strong molecular dipoles.

• π−π Stacking: The planar aromatic core allows for tight molecular packing in the solid state.

Because of these strong cohesive forces, the energy required to disrupt the crystal lattice is substantial, rendering the compound poorly soluble in pure aqueous media and necessitating the use of specialized organic solvents for assay formulation.

Solvent Dynamics: The Case for DMSO

Dimethyl sulfoxide (DMSO) is universally recognized as the gold-standard solvent for early-stage in vitro screening and stock preparation[2]. The causality behind DMSO's superior solvating power for 7-Chlorocinnolin-4-amine lies in its unique physicochemical properties:

• Dipolar Aprotic Nature: DMSO possesses a high dielectric constant ( ε≈46.7 ) and a strong dipole moment. The oxygen atom of the sulfoxide group acts as a potent hydrogen bond acceptor, directly interacting with the protons of the C4-amine[3].

• Lattice Disruption without Ionization: Unlike protic solvents (e.g., strong acids), DMSO disrupts the solid-state crystal lattice without donating protons. This preserves the neutral ionization state of the cinnoline derivative, which is critical for maintaining consistent behavior in downstream biochemical assays.

• Thermal and Chemical Stability: DMSO is remarkably stable at temperatures below 150°C[4]. When handling 7-Chlorocinnolin-4-amine, this stability ensures that the solvent does not degrade or react with the primary amine during extended storage at room temperature or under gentle heating.

Comparative Organic Solvent Profiling

While DMSO is the primary choice, alternative solvents are often required depending on the specific downstream application (e.g., LC-MS mobile phases or chemical synthesis).

Quantitative Solvent Comparison Table

Solvent	Classification	Solvating Mechanism for 7-Chlorocinnolin-4-amine	Relative Solubility	Optimal Downstream Application
DMSO	Polar Aprotic	Strong H-bond acceptor; dominant dipole-dipole disruption.	High (>50 mM)	High-Throughput Screening (HTS), Long-term Stock Storage.
DMF	Polar Aprotic	H-bond acceptor; similar to DMSO but with lower viscosity.	High (~50 mM)	Chemical synthesis, alternative to DMSO for specific cell lines.
Methanol	Polar Protic	H-bond donor/acceptor; interacts via protic exchange.	Moderate (1-10 mM)	LC-MS/MS mobile phase preparation, extraction.
Acetonitrile	Polar Aprotic	Weak dipole interactions; poor H-bond acceptor.	Low (<1 mM)	Protein precipitation, HPLC analysis (post-dissolution).

Experimental Methodologies: Kinetic vs. Thermodynamic Solubility

In pharmaceutical development, solubility is evaluated through two distinct paradigms: Kinetic and Thermodynamic[5]. Selecting the correct assay is critical for ensuring data integrity.

Decision matrix comparing Kinetic and Thermodynamic solubility assay protocols.

Protocol A: Thermodynamic Shake-Flask Assay (Lead Optimization)

Thermodynamic solubility measures the true equilibrium between the crystalline solid and the solution[6].

• Solid Addition: Add an excess of solid 7-Chlorocinnolin-4-amine (e.g., 5 mg) to 1 mL of aqueous buffer (pH 7.4) in a glass vial.

• Equilibration: Agitate the suspension on an orbital shaker at 37°C for 24 to 72 hours. Causality: 37°C mimics physiological conditions, which is required for Biopharmaceutics Classification System (BCS) evaluations[6]. The extended timeframe ensures the compound reaches its lowest-energy phase equilibrium.

• Phase Separation: Centrifuge the sample at 10,000 x g for 15 minutes to pellet the undissolved solid.

• Filtration: Pass the supernatant through a low-binding 0.22 µm filter. Causality: Avoid disturbing the sediment to prevent artificial inflation of the solubility reading.

• Quantification: Analyze the filtrate via LC-UV or LC-MS/MS against a standard calibration curve[7].

Self-Validating Protocol: DMSO Stock Preparation (Kinetic Baseline)

Kinetic solubility relies on diluting a pre-dissolved DMSO stock into an aqueous medium[8]. The integrity of the kinetic assay is entirely dependent on the quality of the initial DMSO stock.

Workflow for preparing and validating a DMSO stock solution of 7-Chlorocinnolin-4-amine.

Step-by-Step Methodology (10 mM Stock)

• Gravimetric Analysis: Accurately weigh 1.796 mg of 7-Chlorocinnolin-4-amine (MW ≈ 179.61 g/mol ) into a low-bind microcentrifuge tube.

• Solvent Addition: Add exactly 1.0 mL of anhydrous DMSO ( ≥ 99.9% purity). Causality: DMSO is highly hygroscopic. Absorbed atmospheric water acts as an anti-solvent for hydrophobic compounds, causing premature micro-precipitation and lowering the effective stock concentration[9].

• Dissolution: Vortex the mixture for 60 seconds. If particulates remain, sonicate in a water bath at 25°C for 5 minutes. Causality: Sonication introduces localized cavitation energy that overcomes the thermodynamic activation barrier for dissolution without thermally degrading the primary amine.

• Validation (Quality Control): Visually inspect the solution against a dark background. It must be completely transparent. Filter the solution through a 0.22 µm PTFE syringe filter. Causality: PTFE exhibits exceptionally low non-specific binding for hydrophobic small molecules, ensuring the concentration isn't artificially lowered by membrane adsorption[6], while successfully removing sub-visible nucleation seeds.

• Storage: Aliquot into single-use vials and store at -20°C in a desiccator. Causality: Single-use aliquots prevent repeated freeze-thaw cycles. Because DMSO freezes at 18.5°C[9], freeze-thaw cycles can induce irreversible compound precipitation and concentration gradients within the vial.

References

• Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry? Source: MDPI. URL:[Link]

• Dimethyl sulfoxide - Molecule of the Week. Source: American Chemical Society (ACS). URL:[Link]

• Dimethyl sulfoxide (DMSO): a solvent that may solve selected cutaneous clinical challenges. Source: National Institutes of Health (NIH) / PubMed. URL: [Link]

• Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Source: Raytor. URL: [Link]

• DMSO Physical Properties. Source: Global Chemical. URL: [Link]

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• 9. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

Potential therapeutic targets of 7-Chlorocinnolin-4-amine

An In-Depth Technical Guide to the Potential Therapeutic Targets of 7-Chlorocinnolin-4-amine

Executive Summary

The cinnoline nucleus, a bicyclic aromatic heterocycle, represents a "privileged scaffold" in medicinal chemistry, with derivatives demonstrating a broad spectrum of pharmacological activities including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3] 7-Chlorocinnolin-4-amine, an exemplar of this class, combines the cinnoline core with a 4-amino group and a 7-chloro substitution—features common to potent kinase inhibitors and other therapeutic agents.[4][5] While direct experimental data on this specific molecule is nascent, its structural architecture allows for robust hypothesis generation regarding its potential therapeutic targets. This guide synthesizes information from structurally related compounds to propose high-probability target classes, outlines detailed experimental workflows for target validation, and provides the scientific rationale underpinning these strategies for researchers in drug discovery and development.

Rationale for Investigation: Structural Analogy as a Predictive Tool

The therapeutic potential of a small molecule is intrinsically linked to its structure. 7-Chlorocinnolin-4-amine's design incorporates key pharmacophoric elements that suggest a high likelihood of interaction with specific families of biological macromolecules.

• The 4-Amino Cinnoline/Quinoline Scaffold: The 4-aminoquinoline core is famously present in the antimalarial drug chloroquine and numerous protein kinase inhibitors.[6][7] This moiety often acts as a hinge-binding motif in the ATP-binding pocket of kinases, where the amino group forms critical hydrogen bonds.[8] The bioisosteric relationship between cinnoline and quinoline suggests that 7-Chlorocinnolin-4-amine likely shares this kinase-inhibitory potential.[9][10]

• The 7-Chloro Substitution: The presence of a halogen at the 7-position is a recurring feature in potent kinase inhibitors and antimalarial drugs.[4][11] This electron-withdrawing group can modulate the electronic properties of the ring system and provide an additional point of interaction (e.g., halogen bonding or hydrophobic contact) within a protein's active site, enhancing binding affinity and selectivity.[8]

Based on these structural precedents, two primary target classes are proposed for 7-Chlorocinnolin-4-amine: Protein Kinases and DNA Topoisomerases .

Potential Target Class I: Protein Kinases

The human kinome, comprising over 500 protein kinases, is a major focus of modern drug discovery, particularly in oncology.[12] Kinases regulate a vast array of cellular processes, and their dysregulation is a hallmark of cancer.[13] The structural similarity of 7-Chlorocinnolin-4-amine to known ATP-competitive kinase inhibitors makes this target class a primary avenue for investigation.[10]

Hypothesized Kinase Targets & Rationale

Several specific kinases and pathways are implicated based on studies of analogous compounds:

• Oncogenic Tyrosine Kinases (e.g., c-Met, Src, EGFR): Quinoline and cinnoline derivatives have shown potent inhibitory activity against various tyrosine kinases that drive tumor growth and progression.[9][13] For instance, compounds with a 4-anilinoquinoline scaffold, structurally related to 7-Chlorocinnolin-4-amine, are known inhibitors of c-Met and Src.[4][9]

• Serine/Threonine Kinases in Disease Pathways (e.g., LRRK2, PKN3, PI3K/Akt/mTOR pathway): Cinnoline-based molecules have been developed as potent inhibitors of Leucine-rich repeat kinase 2 (LRRK2), a target in Parkinson's disease.[14] Furthermore, the PI3K/Akt/mTOR and MAPK signaling pathways, central to cell survival and proliferation, are known to be modulated by cinnoline derivatives in breast cancer models.[13] The 4-anilinoquinoline scaffold has also been identified as a potent inhibitor of Protein Kinase Novel 3 (PKN3).[12]

Experimental Validation Workflow: A Tiered Approach

A systematic, multi-tiered approach is essential to validate and characterize the interaction of 7-Chlorocinnolin-4-amine with its putative kinase targets.

Caption: A tiered workflow for identifying and validating kinase inhibitors.

This protocol describes a luminescent ADP detection assay to measure the activity of a kinase and its inhibition by a test compound. The amount of ADP formed is converted into a light signal, where a lower signal indicates higher inhibition.

Pillar of Trustworthiness: This protocol incorporates positive (known inhibitor) and negative (DMSO vehicle) controls to establish a validated assay window for reliable hit identification.

Materials:

• Purified recombinant kinase (e.g., c-Met, Src)

• Kinase-specific substrate peptide

• ATP solution

• 7-Chlorocinnolin-4-amine (test compound)

• Staurosporine (positive control inhibitor)

• DMSO (vehicle control)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well assay plates

• Multichannel pipettes and plate reader with luminescence detection

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of 7-Chlorocinnolin-4-amine in DMSO. Create a 10-point, 3-fold serial dilution series in DMSO.

• Reaction Setup:

  • To each well of a 384-well plate, add 1 µL of the compound dilution (or DMSO/Staurosporine for controls).

  • Add 2 µL of a 2.5X kinase/substrate mixture prepared in kinase reaction buffer.

  • Initiate the reaction by adding 2 µL of a 2.5X ATP solution. The final reaction volume is 5 µL.

• Kinase Reaction: Incubate the plate at room temperature for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via luciferase. Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Normalize the data using the vehicle (0% inhibition) and no-kinase (100% inhibition) controls. Plot the percent inhibition versus compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

This protocol validates that 7-Chlorocinnolin-4-amine engages its target kinase within a cellular context by measuring the phosphorylation of a known downstream substrate.

Pillar of Expertise: This method directly assesses the functional consequence of kinase inhibition in a biological system, linking biochemical potency to cellular effect. The choice of a downstream substrate (e.g., p-Akt for the PI3K pathway) must be based on established signaling pathways.

Materials:

• Cancer cell line known to have active signaling through the target kinase (e.g., MDA-MB-231 for PI3K/Akt pathway).[13]

• 7-Chlorocinnolin-4-amine

• Complete cell culture medium

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies (e.g., anti-phospho-Akt, anti-total-Akt)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• SDS-PAGE and Western blotting equipment

Procedure:

• Cell Treatment: Seed cells in a 6-well plate and allow them to adhere overnight. Treat the cells with increasing concentrations of 7-Chlorocinnolin-4-amine (e.g., 0.1, 1, 10 µM) for a specified time (e.g., 2 hours). Include a DMSO vehicle control.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with 100 µL of lysis buffer per well.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Normalize protein amounts (e.g., 20 µ g/lane ) and separate the proteins by SDS-PAGE.

• Western Blotting: Transfer the separated proteins to a PVDF membrane.

• Immunodetection:

  • Block the membrane (e.g., with 5% BSA in TBST) for 1 hour.

  • Incubate with the primary antibody against the phosphorylated substrate (e.g., anti-p-Akt) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and apply the ECL substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Analysis: Strip the membrane and re-probe with an antibody for the total protein (e.g., anti-total-Akt) to confirm equal loading. Quantify band intensities to determine the reduction in substrate phosphorylation.

Potential Target Class II: DNA Topoisomerases

DNA topoisomerases are essential enzymes that resolve topological challenges in DNA during replication, transcription, and recombination. They are validated targets for cancer chemotherapy. Certain cinnoline derivatives have been reported to possess Topoisomerase I (TOP1)-targeting activity.[1][15]

Hypothesized Mechanism of Action

Similar to the well-known TOP1 inhibitor camptothecin, cinnoline derivatives may act as interfacial poisons. They are hypothesized to bind to the TOP1-DNA covalent complex, preventing the re-ligation of the single-strand break and trapping the enzyme on the DNA. This leads to the accumulation of DNA damage and ultimately triggers apoptosis.

Experimental Validation Workflow

Caption: Workflow for a DNA relaxation-based Topoisomerase I inhibition assay.

This protocol assesses the ability of 7-Chlorocinnolin-4-amine to inhibit the catalytic activity of human Topoisomerase I, which relaxes supercoiled plasmid DNA.

Pillar of Authoritative Grounding: This assay is a gold-standard method for identifying TOP1 inhibitors. The clear visual readout—the conversion of supercoiled to relaxed DNA—provides an unambiguous measure of enzyme activity.

Materials:

• Human Topoisomerase I enzyme

• Supercoiled plasmid DNA (e.g., pBR322)

• Assay buffer (e.g., 10 mM Tris-HCl, 150 mM KCl, 0.1 mM EDTA, 0.5 mM DTT, 0.5 mM spermidine, 5% glycerol)

• 7-Chlorocinnolin-4-amine

• Camptothecin (positive control)

• DMSO (vehicle control)

• Stop solution (e.g., 1% SDS, 50 mM EDTA, with Proteinase K)

• 1% Agarose gel containing ethidium bromide

• Gel electrophoresis system and UV transilluminator

Procedure:

• Reaction Setup: In microcentrifuge tubes, prepare the following reaction mixtures on ice:

  • Negative Control (No Enzyme): 2 µL supercoiled DNA (e.g., 0.5 µg), 2 µL 10X assay buffer, 16 µL nuclease-free water.

  • Vehicle Control (Enzyme Activity): 2 µL DNA, 2 µL 10X buffer, 1 µL Topo I, 1 µL DMSO, 14 µL water.

  • Positive Control (Inhibition): 2 µL DNA, 2 µL 10X buffer, 1 µL Topo I, 1 µL Camptothecin, 14 µL water.

  • Test Compound: 2 µL DNA, 2 µL 10X buffer, 1 µL Topo I, 1 µL of 7-Chlorocinnolin-4-amine dilution, 14 µL water.

• Incubation: Incubate all reaction tubes at 37°C for 30 minutes.

• Reaction Termination: Add 5 µL of stop solution to each tube and incubate at 37°C for another 30 minutes to digest the enzyme.

• Gel Electrophoresis: Add loading dye to each sample and load onto the 1% agarose gel. Run the gel at a constant voltage (e.g., 80V) until the dye front has migrated approximately 75% of the gel length.

• Visualization and Analysis: Visualize the DNA bands under UV light.

  • The negative control will show only the fast-migrating supercoiled DNA band.

  • The vehicle control will show the slow-migrating relaxed DNA band.

  • Inhibition is observed as the persistence of the supercoiled DNA band in the presence of the enzyme and the test compound.

Data Summary and Future Directions

The therapeutic potential of 7-Chlorocinnolin-4-amine can be inferred from the known activities of structurally similar compounds.

Table 1: Biological Activities of Structurally Related Cinnoline and Quinoline Derivatives

Compound Class	Example Target(s)	Observed Activity	Reference(s)
Cinnoline Derivatives	LRRK2	Potent biochemical and cellular inhibition	[14]
Cinnoline Derivatives	Bruton's Tyrosine Kinase (BTK)	Reversible BTK inhibition	[15]
Cinnoline Derivatives	Topoisomerase I (TOP1)	Cytotoxicity and TOP1-targeting	[1][15]
4-Anilinoquinolines	Protein Kinase Novel 3 (PKN3)	Nanomolar biochemical inhibition (IC50 = 14 nM)	[12]
4-Anilinoquinolines	c-Met	Sub-nanomolar inhibition (IC50 = 0.59 nM)	[9]

| 7-Chloroquinolines | Anticancer | Antiproliferative activity (GI50 < 1 µM) |[4][16] |

The path forward for 7-Chlorocinnolin-4-amine involves the systematic execution of the validation workflows described herein. Positive results from in vitro biochemical and cellular assays would warrant further investigation into its pharmacokinetic properties, in vivo efficacy in disease models, and potential for lead optimization through medicinal chemistry efforts. The structural handles on the molecule—the 4-amino and 7-chloro positions—provide ample opportunity for synthetic modification to improve potency, selectivity, and drug-like properties.

References

• Zenodo. (n.d.). TARGETS AND BIOLOGICAL ACTIVITIES OF CINNOLINE DERIVATIVES: A REVIEW. [Link]

• ResearchGate. (2026, February 16). Quinoline-based small molecules as effective protein kinases inhibitors (Review). [Link]

• MDPI. (2019, June 18). Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?. [Link]

• Wiley Online Library. (2025, July 18). Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). [Link]

• National Center for Biotechnology Information. (n.d.). Identification of 4-anilino-quin(az)oline as a cell active Protein Kinase Novel 3 (PKN3) inhibitor chemotype. [Link]

• PubMed. (n.d.). Therapeutic Potential of Cinnoline Core: A Comprehensive Review. [Link]

• PubMed. (2013, January 1). Novel cinnoline-based inhibitors of LRRK2 kinase activity. [Link]

• ResearchGate. (2026, March 31). Cinnoline Derivatives in Breast Cancer Therapy: A Comprehensive Review of Their Therapeutic Potential. [Link]

• Bentham Science. (2020, February 1). Therapeutic Potential of Cinnoline Core: A Comprehensive Review. [Link]

• MDPI. (2023, January 5). Novel 7-Chloro-4-aminoquinoline-benzimidazole Hybrids as Inhibitors of Cancer Cells Growth: Synthesis, Antiproliferative Activity, in Silico ADME Predictions, and Docking. [Link]

• Frontiers. (n.d.). 4-Aminoquinoline as a privileged scaffold for the design of leishmanicidal agents: structure–property relationships and key biological targets. [Link]

• ResearchGate. (n.d.). Synthesis of 7-chloroquinolinyl-4-. [Link]

• National Center for Biotechnology Information. (2016, July 27). Hybrid Molecules Containing a 7-Chloro-4-aminoquinoline Nucleus and a Substituted 2-Pyrazoline with Antiproliferative and Antifungal Activity. [Link]

• National Center for Biotechnology Information. (n.d.). [(7-chloroquinolin-4-yl)amino]acetophenones and their copper(II) derivatives: Synthesis, characterization, computational studies and antimalarial activity. [Link]

• ACS Publications. (2021, September 23). Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and evaluation of 7-substituted 4-aminoquinoline analogs for antimalarial activity. [Link]

• Semantic Scholar. (n.d.). Click synthesis of new 7-chloroquinoline derivatives by using ultrasound irradiation and evaluation of their biological activity. [Link]

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• 1. Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry? [mdpi.com]
• 2. Therapeutic Potential of Cinnoline Core: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Novel 7-Chloro-4-aminoquinoline-benzimidazole Hybrids as Inhibitors of Cancer Cells Growth: Synthesis, Antiproliferative Activity, in Silico ADME Predictions, and Docking [mdpi.com]
• 5. Synthesis and evaluation of 7-substituted 4-aminoquinoline analogs for antimalarial activity - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: Microwave-Assisted Synthesis of 4-Aminoquinoline Derivatives

Executive Summary & Scientific Context

The 4-aminoquinoline scaffold is a privileged pharmacophore, historically foundational to antimalarial therapeutics (e.g., chloroquine, hydroxychloroquine) and increasingly leveraged for its potent antibacterial, antitubercular, and anticancer properties 1. However, conventional nucleophilic aromatic substitution ( SN​Ar ) methods for synthesizing these derivatives from 4,7-dichloroquinoline are notoriously inefficient. They typically require prolonged reflux times (12–24 hours), harsh thermal conditions, and large volumes of toxic solvents, which often lead to side-product accumulation and poor atom economy.

The transition to Microwave-Assisted Organic Synthesis (MAOS) represents a paradigm shift in medicinal chemistry, strictly aligning with Green Chemistry principles. By utilizing dielectric heating, MAOS drastically reduces reaction times from hours to minutes, minimizes energy consumption, and significantly enhances product yields and purities 1.

Mechanistic Causality: Dielectric Heating vs. Conduction

As an application scientist, it is critical to understand why microwave irradiation outperforms conventional heating in SN​Ar reactions, rather than treating the microwave reactor as a "magic box."

Conventional heating relies on thermal conduction and convection, creating temperature gradients where the vessel walls are significantly hotter than the bulk solvent. This localized overheating causes reactant charring and degradation. In contrast, microwave irradiation (typically at 2.45 GHz) couples directly with the molecular dipoles in the reaction mixture.

• Dipole Rotation & Ionic Conduction: Solvents with a high dielectric loss tangent ( tanδ ), such as Dimethyl Sulfoxide (DMSO) or phenol, rapidly align and relax within the oscillating electromagnetic field. This friction generates instantaneous, volumetric heating, ensuring a uniform temperature profile throughout the vessel.

• Electrophilic Activation: In the fusion of 4,7-dichloroquinoline with amines, using phenol as a solvent/promoter is highly strategic. Phenol is not just a high-boiling solvent; it acts as a proton donor that hydrogen-bonds with the quinoline nitrogen. This interaction withdraws electron density from the C4 position, vastly increasing its electrophilicity and lowering the activation energy required for the amine nucleophile to attack 2.

Workflow & Experimental Logic

Mechanistic workflow of Microwave-Assisted 4-Aminoquinoline Synthesis.

Quantitative Performance Data

The superiority of MAOS is best demonstrated through empirical comparison. The table below summarizes the dramatic improvements in yield and time when transitioning from conventional reflux to microwave irradiation.

Target Scaffold	Conventional Conditions	Microwave Conditions	Yield (Conv.)	Yield (MW)	Ref.
4-Aminoquinoline (General SN​Ar )	Reflux, 4–8 h	Sealed tube, 90–150 °C, 90–120 min	60–70%	Up to 95%	1
4-N-methylaminoquinolines	Reflux, 12–24 h	Phenol, 50W, 145 °C, 30 min	< 50%	60–80%	2
4-Aminoquinoline-phthalimides	Reflux, 6–12 h	DMSO, 160 °C, 2 min	40–50%	81–92%	3, 4

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Every parameter has a specific chemical rationale to ensure reproducibility, high yield, and operator safety.

Protocol A: Phenol-Assisted Microwave Fusion for 4-N-Methylaminoquinolines

Targeted for synthesizing antimalarial analogues against drug-resistant parasites 2.

Rationale: Phenol acts as both the microwave-absorbing medium and the electrophilic activator. Operating at atmospheric pressure with a precise power limit prevents the charring commonly seen above 145 °C.

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave-safe reaction vial, combine 4,7-dichloroquinoline (1.0 equivalent) and the corresponding N-methylated secondary amine (1.5 equivalents).

• Promoter Addition: Add phenol (2.0 equivalents) to the vial. Note: Do not exceed 1.5 equivalents of the amine, as unreacted amine accumulates and severely complicates downstream purification.

• Irradiation: Place the vial in a dedicated monomode laboratory microwave reactor. Set the parameters to 50 W power and a target temperature of 145 °C.

• Reaction: Irradiate the mixture for exactly 30 minutes. Critical Control Point: Do not exceed 145 °C; higher temperatures induce significant thermal degradation and charring of the reaction mixture.

• Quenching: Allow the reactor to rapidly cool the vial using compressed air to 50 °C before removal to immediately arrest the reaction kinetics.

• Purification: Dilute the crude mixture with dichloromethane (DCM) and wash with 1M NaOH to deprotonate and remove the phenol. Extract the organic layer, dry over anhydrous Na2​SO4​ , and purify via silica gel column chromatography.

Protocol B: Rapid Synthesis of 4-Aminoquinoline-Phthalimide Conjugates

Targeted for synthesizing potent antitubercular agents (e.g., against the mc²6230 strain of M. tuberculosis) 3, 4.

Rationale: DMSO is chosen for its exceptional microwave absorption capacity. The ultra-short reaction time (2 minutes) is critical to prevent the thermal decomposition of the sensitive phthalimide moiety while driving the SN​Ar to completion.

Step-by-Step Methodology:

• Preparation: In a heavy-walled microwave glass tube equipped with a magnetic stir bar, add the 4-aminoquinoline-diamine derivative (1.0 equivalent) and the selected phthalic anhydride (1.0 equivalent).

• Solvent Addition: Suspend the reactants in 2.0 mL of anhydrous DMSO. Seal the tube with a Teflon septum cap to safely manage autogenous pressure.

• Irradiation: Insert the tube into the microwave reactor cavity. Program the system to ramp to 160 °C and hold for exactly 2 minutes.

• Cooling & Precipitation: Post-irradiation, utilize the reactor's high-speed gas cooling to bring the temperature below 40 °C. Pour the reaction mixture into 20 mL of ice-cold distilled water.

• Isolation: The sudden change in solvent polarity will cause the highly hydrophobic 4-aminoquinoline-phthalimide conjugate to precipitate quantitatively. Filter the solid under a vacuum, wash with cold water, and dry in a desiccator to obtain the product in 81–92% yield.

References

• Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives: Exploring Antibacterial Efficacy, MRSA Inhibition, and PBP2a Docking Insights. MDPI. 1

• Synthesis and Antimalarial Activity of 4-Methylaminoquinoline Compounds against Drug-Resistant Parasite. ACS Omega. 2

• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Publishing. 3

• Microwave-Assisted Highly Efficient Route to 4-Aminoquinoline-Phthalimide Conjugates: Synthesis and Anti-Tubercular Evaluation. ResearchGate.4

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• 3. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05986C [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Advanced Application Note: Palladium-Catalyzed Buchwald-Hartwig Amination for Cinnoline Functionalization

Strategic Context and Rationale

Cinnolines and benzo[c]cinnolines are privileged nitrogen-containing heterocyclic scaffolds in medicinal chemistry, exhibiting potent anticancer, anti-inflammatory, and antiandrogenic properties[1]. The late-stage functionalization of these electron-deficient cores via carbon-nitrogen (C-N) bond formation is critical for exploring structure-activity relationships (SAR) during drug development.

While traditional nucleophilic aromatic substitution (SNAr) is often limited by harsh thermal conditions and a narrow substrate scope, the 2 provides a highly versatile, palladium-catalyzed alternative to synthesize arylamines directly from halocinnolines under controlled, modular conditions[2].

Mechanistic Framework & Parameter Causality

To successfully execute a Buchwald-Hartwig amination on a halocinnoline, one must understand the causality behind the catalytic cycle and the specific vulnerabilities of the cinnoline core:

• Oxidative Addition : The active Pd(0)Ln complex inserts into the C-X bond (where X = Br, Cl, or OTf) of the cinnoline. Because cinnolines are highly electron-deficient, oxidative addition is generally facile, particularly with bromides[2].

• Amine Coordination and Deprotonation : The amine nucleophile coordinates to the Pd(II) center. A base is required to deprotonate the amine, forming a palladium-amido intermediate. Causality Note: The choice of base is the most critical failure point in cinnoline chemistry. Strong bases like NaOt-Bu (pKa ~19) can cause decomposition of base-sensitive functional groups on the cinnoline core[2].

• Reductive Elimination : The C-N bond is formed, releasing the functionalized aminocinnoline and regenerating the Pd(0) catalyst. Bidentate ligands with large bite angles (e.g., BINAP, Xantphos) or bulky monodentate phosphines (e.g., BrettPhos) accelerate this step by sterically crowding the Pd center, forcing the two coupling partners together[2].

Catalytic cycle of the Buchwald-Hartwig amination for halocinnolines.

Reaction Optimization Data

A classic example of the challenges and optimization strategies for cinnoline amination is found in3[3]. During late-stage C-N cross-coupling of a bromocinnoline with N-methylpiperazine, standard conditions yielded significant side reactions. The data table below synthesizes common optimization trajectories for such substrates:

Entry	Catalyst / Precatalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Causality / Observation
1	Pd2(dba)3 (5 mol%)	BINAP	Cs2CO3	DMA	100	30	Base-sensitive side reactions; over-reaction with ester moieties[3].
2	Pd(OAc)2 (5 mol%)	Xantphos	NaOt-Bu	Toluene	90	45	Strong base (NaOt-Bu) caused partial degradation of the cinnoline core[2].
3	BrettPhos Pd G1 (2 mol%)	BrettPhos	K2CO3	1,4-Dioxane	100	84	Highly active precatalyst allowed use of a milder base, preventing degradation[3].

Self-Validating Experimental Protocol

This protocol details the optimized coupling of 8-bromocinnoline with a secondary amine[4], utilizing a self-validating workflow to ensure reproducibility and prevent catastrophic catalyst poisoning.

Self-validating experimental workflow for cinnoline amination.

Materials Required

• 8-Bromocinnoline (1.0 equiv)

• Secondary Amine (e.g., morpholine or N-methylpiperazine) (1.2 - 1.5 equiv)

• BrettPhos Pd G1 Precatalyst (0.02 equiv, 2 mol%)

• BrettPhos Ligand (0.02 equiv, 2 mol%)

• Anhydrous Potassium Carbonate (K2CO3) (2.0 equiv)

• Anhydrous, degassed 1,4-Dioxane

Step-by-Step Methodology

Phase 1: Pre-reaction Setup & Catalyst Activation

• Inert Atmosphere Setup : In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with 8-bromocinnoline, BrettPhos Pd G1, BrettPhos, and K2CO3.

  • Causality: Pd(0) intermediates are highly sensitive to oxygen, which causes irreversible catalyst deactivation (forming inactive Pd black).

• Reagent Addition : Seal the tube, remove it from the glovebox, and connect it to a Schlenk line. Inject anhydrous, degassed 1,4-dioxane, followed by the secondary amine via a gas-tight syringe.

  • Self-Validation Checkpoint 1: Upon addition of the solvent and initial stirring at room temperature, the solution should transition to a homogeneous, distinctively colored state (often yellow/orange for BrettPhos-Pd complexes), confirming successful solvation and precatalyst activation. If the solution turns black immediately, oxygen contamination has occurred.

Phase 2: Reaction Execution & Monitoring 3. Thermal Activation : Place the Schlenk tube in a pre-heated oil bath at 100 °C. Stir vigorously (800-1000 rpm) for 12-18 hours.

• Causality: High stirring rates are mandatory because the reaction is a solid-liquid biphasic system (due to the insoluble K2CO3 base).

• Reaction Monitoring : After 12 hours, cool the reaction briefly, take a 10 µL aliquot under positive N2 pressure, dilute in LC-MS grade acetonitrile, and analyze.

  • Self-Validation Checkpoint 2: LC-MS should show complete consumption of the 8-bromocinnoline mass peak and the appearance of the product mass [M+H]+. The absence of des-bromo cinnoline side products confirms the efficacy of the reductive elimination step.

Phase 3: Quenching, Work-up, and Purification 5. Work-up : Cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the inorganic base and precipitated Pd species. Concentrate the filtrate in vacuo. 6. Isolation : Purify the crude residue via flash column chromatography (silica gel, gradient elution of hexane/ethyl acetate) to afford the pure 8-aminocinnoline derivative.

References

• Application Notes and Protocols: 2-Chlorobenzo[c]cinnoline as a Precursor in Organic Synthesis - Benchchem.
• Application Notes and Protocols: Cinnolin-8-amine as ... - Benchchem.
• Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery - Books.
• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings? - WuXi AppTec.

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Regioselective N-Oxidation of 4,7-Dichloroquinoline

Executive Summary & Mechanistic Rationale

The functionalization of the quinoline core is a cornerstone in the development of novel therapeutics, particularly in the synthesis of antimalarial, antibacterial, and anticancer agents[1]. A critical intermediate in this diversification is the quinoline N-oxide. The N-oxidation of a heterocyclic nitrogen fundamentally alters the electronic properties of the ring, resulting in a sharp drop in basicity (often by several pKa units) and activating the C2 and C4 positions for subsequent nucleophilic aromatic substitution (SNAr) or C-H functionalization[2].

This application note details a highly efficient, regioselective protocol for the N-oxide formation of 4,7-dichloroquinoline utilizing meta-chloroperoxybenzoic acid (m-CPBA) as the primary oxidant[3].

Experimental Design & Causality

The selection of reagents and conditions in this protocol is driven by chemoselectivity and operational simplicity:

• Oxidant Choice (m-CPBA): m-CPBA acts as an electrophilic oxygen source. The lone pair on the quinoline nitrogen nucleophilically attacks the peroxide oxygen. This reagent is preferred over harsh oxidants because it operates efficiently at room temperature without over-oxidizing the substrate[1].

• Solvent Selection (Chloroform): Chloroform (CHCl₃) provides excellent solubility for both the starting material and m-CPBA, while remaining completely inert to the oxidative conditions[1].

• Self-Validating Workup: The primary byproduct of this reaction is meta-chlorobenzoic acid (m-CBA). Because m-CBA is acidic, the protocol utilizes a saturated sodium bicarbonate (NaHCO₃) wash. This deprotonates the m-CBA into a water-soluble sodium salt, driving it into the aqueous phase and allowing the highly pure N-oxide to be selectively partitioned into the organic phase[3].

Reaction Pathway Visualization

Mechanistic pathway of 4,7-dichloroquinoline N-oxidation via m-CPBA.

Step-by-Step Experimental Protocol

This protocol is scaled for a standard 1.0 mmol reaction but can be linearly scaled for multi-gram synthesis[1].

Materials Required:

• 4,7-dichloroquinoline (1.0 eq, 197 mg)

• m-Chloroperbenzoic acid (m-CPBA) (1.2 eq, ~206 mg, assuming ~77% purity)

• Chloroform (CHCl₃) (2.5 mL)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolution: In a 10 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4,7-dichloroquinoline (197 mg, 1.0 mmol) in 2.5 mL of chloroform. Stir for 5 minutes at room temperature to ensure complete dissolution[1].

• Oxidation: Gradually add m-CPBA (206 mg, 1.2 mmol) to the stirring solution. Note: Gradual addition mitigates any localized thermal spikes, ensuring chemoselectivity.

• Reaction Monitoring (Validation Check): Allow the mixture to stir at room temperature for 5 hours[1]. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane/EtOAc eluent system. The N-oxide product is significantly more polar than the starting material; complete disappearance of the high-R_f starting spot validates the termination of the reaction phase.

• Quenching: Once complete, quench the reaction mixture by adding 5 mL of saturated NaHCO₃ solution. Stir vigorously for 10 minutes to ensure complete neutralization of the m-CBA byproduct[3].

• Extraction: Transfer the mixture to a separatory funnel. Extract the organic phase with ethyl acetate (3 × 20 mL)[1].

• Isolation: Combine the organic extracts and dry over anhydrous Na₂SO₄. Filter the drying agent and remove the solvent under reduced pressure via rotary evaporation[1].

• Yield: The process typically yields 4,7-dichloroquinoline 1-oxide as a solid in ~81% yield[1].

Experimental Workflow Visualization

Step-by-step experimental workflow for the synthesis and isolation of the N-oxide.

Comparative Methodologies & Quantitative Data

While m-CPBA is the standard for bench-scale synthesis due to its operational simplicity at room temperature, alternative methodologies utilizing hydrogen peroxide (H₂O₂) can be employed for specific green-chemistry or scale-up requirements. The table below summarizes the quantitative data across validated methodologies[1],[4].

Methodology	Primary Reagents	Solvent System	Temperature	Reaction Time	Isolated Yield (%)
Peroxyacid Oxidation	m-CPBA (1.2 eq)	Chloroform (CHCl₃)	Room Temp	5 hours	81%
Peroxide / Acid	30% H₂O₂ (Excess), Acetic Acid	Acetic Acid	70 °C	1 hour	87%
Catalytic Polyoxometalate	30% H₂O₂ (1.5 eq), Phosphomolybdic Acid (1 mol%)	Acetonitrile	Room Temp	Varies	88%

Data Interpretation: The H₂O₂/Acetic acid method provides a slightly higher yield and faster reaction time but requires elevated temperatures (70 °C)[1]. The catalytic polyoxometalate approach offers excellent atom economy and yield but requires specialized phosphomolybdic acid catalysts[4]. For standard medicinal chemistry workflows, the m-CPBA route remains the most accessible and reliable.

References

• Benchchem. High-Yield Synthesis of Functionalized 7-Chloroquinolines: Application Notes and Protocols. Retrieved from:3

• MDPI. Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide from 4,7-Dichloroquinoline. Retrieved from: 1

• University of Liverpool Repository. Synthesis and Biological Assessment of Novel Antimalarial N-oxides. Retrieved from: 2

• National Institutes of Health (PMC). Insights into the mechanistic and synthetic aspects of the Mo/P-catalyzed oxidation of N-heterocycles. Retrieved from: 4

Sources

• 1. mdpi.com [mdpi.com]
• 2. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Insights into the mechanistic and synthetic aspects of the Mo/P-catalyzed oxidation of N-heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Comprehensive Analytical Characterization of 7-Chlorocinnolin-4-amine

Target Audience: Analytical Chemists, Medicinal Researchers, and Drug Development Scientists Compound: 7-Chlorocinnolin-4-amine (CAS: 187231-27-2) | Molecular Formula: C8H6ClN3 | Molecular Weight: 179.61 g/mol

Introduction & Chemical Context

7-Chlorocinnolin-4-amine is a critical bicyclic heterocyclic building block heavily utilized in medicinal chemistry. It serves as the primary precursor for synthesizing substituted 4-amino cinnoline-3-carboxamides, a class of compounds recognized for their potent in vitro antimalarial activity against Plasmodium falciparum, as well as broad-spectrum antibacterial and anthelmintic properties[1][2].

The structural architecture of this molecule—featuring an electron-withdrawing chlorine atom at the C7 position and an electron-donating primary amine at the C4 position—creates a highly polarized heteroaromatic system. This unique electronic distribution dictates its physicochemical behavior, requiring highly specific analytical conditions to prevent chromatographic artifacts and ensure accurate regiochemical assignment during structural elucidation[3].

Analytical Workflow Design

To establish a self-validating analytical system, orthogonal techniques must be employed. Chromatographic methods confirm sample homogeneity, mass spectrometry validates the elemental composition via isotopic signatures, and nuclear magnetic resonance (NMR) locks in the regiochemistry.

Orthogonal analytical workflow for 7-Chlorocinnolin-4-amine characterization.

Chromatographic Purity Assessment (HPLC-UV)

Causality & Logic

The two nitrogen atoms within the cinnoline ring, combined with the C4 primary amine, render the molecule highly basic. If analyzed using standard mobile phases on silica-based C18 columns, this basicity leads to strong secondary interactions with residual silanol groups, resulting in severe peak tailing and inaccurate purity quantification.

To create a self-validating separation, we utilize a highly end-capped C18 column and buffer the mobile phase with 0.1% Trifluoroacetic acid (TFA). TFA acts as a volatile ion-pairing agent, protonating the basic amine and masking it from silanol interactions, ensuring sharp, symmetrical peaks. Mass balance is validated by monitoring at both 254 nm (general aromatic absorption) and 280 nm (specific cinnoline chromophore maximum).

Protocol: Step-by-Step HPLC-UV Method

• Sample Preparation: Dissolve 1.0 mg of 7-Chlorocinnolin-4-amine in 1.0 mL of Methanol:Water (50:50, v/v) to yield a 1 mg/mL stock. Sonicate for 5 minutes to ensure complete dissolution. Dilute to a working concentration of 100 µg/mL using Mobile Phase A.

• Stationary Phase: C18 column, 150 mm x 4.6 mm, 3 µm particle size (fully end-capped).

• Mobile Phase:

  • Solvent A: 0.1% TFA in LC-MS grade Water.

  • Solvent B: 0.1% TFA in LC-MS grade Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

Table 1: HPLC Gradient Program

Time (min)	Solvent A (%)	Solvent B (%)	Elution Profile
0.0	95	5	Initial Hold
2.0	95	5	Isocratic
12.0	10	90	Linear Gradient
15.0	10	90	Wash Hold
15.1	95	5	Step Gradient
20.0	95	5	Re-equilibration

Structural Confirmation via LC-ESI-MS/MS

Causality & Logic

The primary amine at C4 makes 7-Chlorocinnolin-4-amine highly amenable to positive Electrospray Ionization (ESI+), readily accepting a proton to form the [M+H]+ ion. The analytical protocol relies on the isotopic signature of chlorine ( 35 Cl and 37 Cl in a ~3:1 natural abundance ratio) as a built-in diagnostic tool. If a peak lacks this exact M and M+2 isotopic ratio, it can be immediately excluded as a non-chlorinated impurity. Collision-Induced Dissociation (CID) triggers specific neutral losses, primarily the loss of ammonia (-17 Da) from the C4 position, validating the presence of the primary amine.

Protocol: Step-by-Step LC-MS/MS Method

• Ionization Mode: Positive ESI (ESI+).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C at a gas flow of 800 L/hr.

• Collision Energy (CE): Ramped from 15 to 25 eV (optimized for precursor m/z 180).

• Data Acquisition: Full scan range m/z 50–300; Product Ion Scan targeting m/z 180.0.

Table 2: Expected MS/MS Fragmentation Profile

Ion Type	m/z ( 35 Cl isotope)	m/z ( 37 Cl isotope)	Structural Assignment / Neutral Loss
Precursor	180.0	182.0	[M+H]+
Fragment	163.0	165.0	[M+H - NH 3​ ]+
Fragment	144.0	N/A	[M+H - HCl]+
Fragment	117.0	N/A	[M+H - NH 3​ Cl - HCN]+

Regiochemical Elucidation via NMR Spectroscopy

Causality & Logic

Electrophilic aromatic substitutions or cyclization reactions during the upstream synthesis of cinnolines can sometimes yield regioisomeric mixtures (e.g., 6-chloro vs. 7-chloro isomers)[1]. NMR spectroscopy is the only definitive way to self-validate the exact position of the chlorine atom.

Dimethyl sulfoxide-d6 (DMSO-d6) is selected as the solvent over Chloroform-d (CDCl3). The logic is twofold: first, 7-Chlorocinnolin-4-amine has limited solubility in non-polar solvents; second, DMSO-d6 possesses strong hydrogen-bond accepting capabilities. This prevents the aggregation of the planar cinnoline rings in solution and sharply resolves the broad -NH 2​ singlet, which would otherwise exchange rapidly and broaden into the baseline in protic or less coordinating solvents.

Protocol: Step-by-Step NMR Acquisition

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of anhydrous DMSO-d6. Transfer to a 5 mm precision NMR tube.

• Instrument: 400 MHz (or higher) NMR Spectrometer equipped with a multinuclear probe.

• 1 H NMR Parameters: 16 scans, relaxation delay (D1) of 2.0 s, spectral width of 12 ppm.

• 13 C NMR Parameters: 512 scans, relaxation delay of 2.0 s, with continuous proton decoupling (WALTZ-16).

Table 3: Expected 1 H NMR Assignments (400 MHz, DMSO-d6)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Causality / Spin-Spin Coupling
~8.40	Singlet (br)	2H	-NH 2​	Broadened by quadrupolar relaxation of N; shifted downfield due to H-bonding with DMSO.
~8.35	Singlet	1H	C3-H	Highly deshielded by adjacent N atoms in the heteroaromatic ring.
~8.20	Doublet	1H	C5-H	ortho-coupling with C6-H (J ≈ 9.0 Hz).
~7.95	Doublet	1H	C8-H	meta-coupling with C6-H (J ≈ 2.0 Hz); deshielded by adjacent ring N.
~7.60	Doublet of Doublets	1H	C6-H	Coupled to C5-H (ortho) and C8-H (meta). Validates C7-Cl substitution.

References

• Synthesis, Characterization and Biological Activity of Substituted Cinnoline Benzimidazole Derivatives - International Journal of Pharmaceutical Sciences Review and Research. globalresearchonline.net.1

• Synthesis, characterization and antimicrobial evaluation of some substituted 4-amino cinnoline-3-carboxamide derivatives. - CABI Digital Library. cabidigitallibrary.org. 2

• Copper-Catalyzed Aerobic Oxidative Dehydrogenative Coupling to Access Benzo[c]cinnolines | Organic Letters - ACS Publications. acs.org. 3

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: 7-Chlorocinnolin-4-amine Aqueous Degradation &amp; Troubleshooting

Welcome to the Technical Support Center for 7-Chlorocinnolin-4-amine (CAS: 187231-27-2). As a halogenated heteroaromatic amine, this compound is a critical building block in drug development. However, researchers frequently encounter stability issues when handling it in aqueous buffers for extended periods.

As a Senior Application Scientist, I have designed this guide to move beyond generic advice. Below, you will find field-proven methodologies, mechanistic insights, and self-validating troubleshooting workflows to help you definitively control and quantify the degradation of this compound.

Part 1: Visualizing the Degradation Pathways

To troubleshoot effectively, you must first understand the chemical logic governing the molecule's breakdown. 7-Chlorocinnolin-4-amine is subjected to three primary degradation vectors in aqueous media:

Fig 1: Primary aqueous degradation pathways of 7-Chlorocinnolin-4-amine.

Part 2: Frequently Asked Questions (Mechanistic Focus)

Q: Why does the concentration of 7-Chlorocinnolin-4-amine drop over time in standard physiological buffers (pH 7.4)? A: While cinnoline derivatives exhibit moderate stability in aqueous solutions compared to other scaffolds[1], the 4-amino group is susceptible to slow hydrolysis. Water acts as a nucleophile, attacking the electron-deficient C4 position of the cinnoline ring. This reaction displaces ammonia (-NH 3​ ), converting the compound into 7-chlorocinnolin-4-ol, which rapidly tautomerizes into the more thermodynamically stable 7-chlorocinnolin-4(1H)-one. Because of this inherent reactivity, long-term storage in protic solvents like water is highly discouraged[2].

Q: How does pH influence this degradation? A: The stability of the molecule is dictated by its ionization state. The 4-amino group is basic, and the cinnoline ring nitrogens are weakly basic[3].

• Acidic conditions (pH < 3): Protonation of the ring nitrogens increases the electrophilicity of the C4 carbon, accelerating hydrolytic attack.

• Alkaline conditions (pH > 10): High concentrations of hydroxide ions (OH⁻) drive rapid nucleophilic aromatic substitution. Furthermore, extreme alkaline conditions can induce N-N hydrazo bond cleavage, a known degradation pathway for cinnoline and azobenzene scaffolds[4].

Q: Is the compound sensitive to light or oxidative stress? A: Yes. Heteroaromatic rings with extended π-conjugation are prone to photo-oxidation. Exposure to UV/Vis light can induce homolytic cleavage or generate reactive oxygen species (ROS) in aerated aqueous solutions[2]. Under oxidative stress (e.g., in the presence of peroxides), the weakly basic ring nitrogens undergo N-oxidation, yielding a mixture of cinnoline 1-oxides and 2-oxides[5].

Part 3: Quantitative Stability Data

To assist in your experimental planning, below is a synthesized kinetic profile of 7-Chlorocinnolin-4-amine degradation across various aqueous environments.

Table 1: Representative Degradation Kinetics of 7-Chlorocinnolin-4-amine in Aqueous Media (25°C)

Buffer System	pH	Primary Degradant Observed	Estimated Half-Life (t 1/2​ )
0.1 M HCl	1.2	7-Chlorocinnolin-4-ol	< 12 hours
Acetate Buffer	4.5	7-Chlorocinnolin-4-ol	~ 5 days
Phosphate Buffer	7.4	N/A (Stable short-term)	> 14 days
0.1 M NaOH	13.0	7-Chlorocinnolin-4-ol / Cleavage Products	< 4 hours
3% H 2​ O 2​ (Oxidative)	7.0	Cinnoline N-oxides	< 2 hours

Part 4: Diagnostic Troubleshooting Guide

When your assay fails, use the logical workflow below to isolate the root cause.

Fig 2: Diagnostic workflow for 7-Chlorocinnolin-4-amine loss in aqueous media.

Issue 1: LC-MS shows a new peak with a mass shift of +1 Da.

• Cause: Hydrolysis of the primary amine. The loss of an amine group (-NH 2​ , 16.02 Da) and the addition of a hydroxyl group (-OH, 17.01 Da) results in a net mass difference of +0.99 Da. In ESI+ mode, the parent [M+H]⁺ shifts from m/z 180.0 to m/z 181.0.

• Resolution: Prepare fresh stocks daily and avoid storing the compound in unbuffered water or extreme pH solutions.

Issue 2: The API peak area is decreasing, but no new peaks appear in the chromatogram.

• Cause: The compound is precipitating out of the aqueous solution rather than chemically degrading. 7-Chlorocinnolin-4-amine has poor aqueous solubility at neutral pH.

• Resolution (Causality): Add an organic modifier (e.g., 50% Acetonitrile or Methanol) to the sample vial before injection. Organic modifiers disrupt the hydrophobic interactions causing aggregation, resolubilizing the analyte. If the peak area recovers post-addition, the issue was physical precipitation, not chemical degradation.

Part 5: Self-Validating Experimental Protocols

To establish a reliable stability-indicating assay, you must force the degradation of 7-Chlorocinnolin-4-amine and ensure the mass balance (Sum of API + Degradants) remains constant. A dropping mass balance indicates undetected degradation or precipitation.

Protocol: Forced Degradation & Mass Balance Validation

Step 1: Preparation of Stock and Controls

• Prepare a 10 mM stock solution in anhydrous DMSO.

  • Causality: DMSO prevents the premature hydrolysis that inevitably occurs when storing stock solutions in protic solvents[2].

• Aliquot 10 µL of stock into 990 µL of the target aqueous buffer (100 µM final concentration).

• Self-Validating Control: Immediately freeze one aliquot at -80°C. This acts as the "Time Zero" (t=0) baseline. Comparing stressed samples against this control validates whether peak loss is due to the applied stress or inherent analytical variability.

Step 2: Hydrolytic Stress (Alkaline)

• Add 100 µL of 1 M NaOH to 900 µL of the 100 µM sample. Incubate at 40°C for 4 hours.

• Critical Step: Quench the reaction by adding 100 µL of 1 M HCl before LC-MS analysis.

  • Causality: If the solution is not neutralized, the highly alkaline pH will dissolve the silica-based stationary phase of your HPLC column, leading to peak tailing and retention time shifts that mask the true degradation profile.

Step 3: Oxidative Stress

• Add 30 µL of 30% H 2​ O 2​ to 970 µL of the 100 µM sample. Incubate at room temperature for 2 hours.

• Critical Step: Quench with 10 µL of 1 M Sodium Thiosulfate (Na 2​ S 2​ O 3​ ).

  • Causality: Unreacted peroxides will continue to oxidize the cinnoline nitrogens inside the autosampler while waiting for injection[5]. Quenching ensures the degradation snapshot represents the exact incubation time.

Step 4: Data Analysis (Mass Balance)

• Integrate the peak areas using a universal detector (e.g., Charged Aerosol Detector - CAD) rather than relying solely on UV.

  • Causality: UV response factors change when the chromophore degrades. If you only use UV 254 nm, the N-oxide might have a higher molar extinction coefficient than the parent amine, resulting in a calculated mass balance > 100%, which is a false positive for stability.

References

• Cinnoline derivatives as human neutrophil elastase inhibitors. Source: nih.gov.
• An In-depth Technical Guide to the Physical and Chemical Stability. Source: benchchem.com.
• Sulfonated Benzo[c]cinnolines for Alkaline Redox-Flow Batteries. Source: acs.org.
• Product Class 9: Cinnolines. Source: thieme-connect.de.
• improving 6-Ethynylcinnoline stability for long-term experiments. Source: benchchem.com.

Sources

• 1. Cinnoline derivatives as human neutrophil elastase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Troubleshooting 7-Chlorocinnolin-4-amine Solubility for In-Vivo Studies

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the in-vivo formulation of halogenated heterocyclic amines. 7-Chlorocinnolin-4-amine presents a classic "brick dust" and "grease ball" formulation challenge.

This guide is designed to move beyond generic advice by explaining the physicochemical causality behind your formulation failures and providing self-validating protocols to ensure reliable pharmacokinetics (PK) and pharmacodynamics (PD) in your animal models.

Part 1: Mechanistic FAQs & Troubleshooting

Q1: Why does 7-Chlorocinnolin-4-amine crash out of solution immediately upon dilution in PBS or blood? The Causality: The cinnoline ring is a flat, fused 1,2-diazanaphthalene system that promotes aggressive intermolecular π−π stacking in the solid state, leading to high crystal lattice energy. Furthermore, the electron-withdrawing 7-chloro substituent pulls electron density away from the ring, significantly reducing the basicity (pKa) of the 4-amine group compared to an unsubstituted cinnoline [1]. While you may achieve solubility in your vial by lowering the pH to protonate the amine, injecting this into a buffered physiological environment (pH 7.4) causes rapid deprotonation. The uncharged, highly lipophilic molecule immediately aggregates and precipitates, causing micro-embolisms in-vivo or erratic exposure profiles [2].

Q2: What is the most reliable vehicle for Intravenous (IV) dosing of this compound? The Causality: Because pH adjustment alone fails upon physiological dilution, you must lower the dielectric constant of the vehicle and physically shield the hydrophobic faces of the molecule. A ternary system is required: a water-miscible organic co-solvent (to disrupt the crystal lattice), a non-ionic surfactant (to form micelles), and a complexing agent like Hydroxypropyl- β -cyclodextrin (HP- β -CD). The cyclodextrin provides a hydrophobic cavity that encapsulates the flat cinnoline core, preventing π−π stacking even after the amine deprotonates in the bloodstream [3].

Q3: How can I improve oral (PO) bioavailability when the compound shows high Caco-2 permeability but zero exposure? The Causality: 7-Chlorocinnolin-4-amine is a classic BCS Class II compound (Low Solubility, High Permeability) [4]. If it is dosed orally as a simple suspension, the dissolution rate in the gastrointestinal (GI) tract is too slow to allow absorption before transit. You must bypass the dissolution step entirely by using a Self-Emulsifying Drug Delivery System (SEDDS) or by reducing the particle size to the nanometer scale (nanosuspension) to exponentially increase the surface area available for GI solvation [4].

Part 2: Quantitative Excipient Selection

To prevent toxicity while maximizing solubility, adhere to the following validated excipient limits for rodent models.

Excipient Class	Specific Agent	Max IV Concentration (v/v)	Max PO Concentration (v/v)	Mechanistic Role in Formulation
Co-Solvent	DMSO	≤ 5%	≤ 10%	Disrupts strong crystal lattice energy.
Co-Solvent	PEG 400	≤ 40%	≤ 60%	Lowers dielectric constant of the vehicle.
Surfactant	Solutol HS 15	≤ 15%	≤ 20%	Forms micellar structures to trap lipophiles.
Surfactant	Tween 80	≤ 5%	≤ 10%	Reduces interfacial tension.
Complexation	HP- β -CD	≤ 20% (w/v)	≤ 40% (w/v)	Sterically shields the flat cinnoline core.

Part 3: Self-Validating Experimental Protocols

Do not rely solely on visual inspection. The following protocols incorporate physical validation steps to ensure your formulation is a true solution, preventing fatal IV injections or failed PO PK studies.

Protocol A: Preparation of a 5% DMSO / 10% Solutol HS 15 / 85% Saline IV Solution

Use this for target doses between 1 - 5 mg/kg.

• Solubilization: Weigh the required mass of 7-Chlorocinnolin-4-amine into a sterile glass vial. Add DMSO to achieve exactly 5% of the final target volume. Vortex vigorously for 2 minutes.

  • Causality: DMSO is added first because the raw powder must be fully molecularly dispersed before aqueous phases introduce repelling forces.

• Surfactant Addition: Heat Solutol HS 15 to 40°C until liquefied. Add to the vial to achieve 10% of the final volume. Vortex for 3 minutes.

• Aqueous Dilution: Slowly add 0.9% Saline (85% of final volume) dropwise while continuously vortexing.

• Self-Validation Step (Critical): Transfer 1 mL of the final formulation to a microcentrifuge tube. Centrifuge at 10,000 x g for 5 minutes at room temperature.

  • Pass: No pellet is visible. The supernatant is completely clear. Proceed to dosing.

  • Fail: A visible pellet forms at the bottom. The compound is in suspension. Do not inject IV. Troubleshooting: Add 10% (w/v) HP- β -CD to the aqueous phase in Step 3 to enhance complexation.

Protocol B: Preparation of an Oral Nanosuspension (0.5% CMC / 0.1% Tween 80)

Use this for high-dose PO efficacy studies (10 - 50 mg/kg).

• Vehicle Preparation: Dissolve 0.5% (w/v) Carboxymethylcellulose (CMC) and 0.1% (v/v) Tween 80 in deionized water. Stir overnight to ensure complete polymer hydration.

• Wetting: Add 7-Chlorocinnolin-4-amine powder to the vehicle. Homogenize using a rotor-stator homogenizer at 10,000 RPM for 5 minutes to break up macroscopic aggregates.

• Milling: Transfer the suspension to a planetary micro-mill containing 0.5 mm zirconium oxide beads. Mill at 300 RPM for 4 hours.

• Self-Validation Step: Analyze the suspension using Dynamic Light Scattering (DLS).

  • Pass: The Z-average particle size is <500 nm with a Polydispersity Index (PDI) <0.3 .

  • Fail: Particles are >1μm . Troubleshooting: Increase milling time or increase Tween 80 to 0.2% to prevent Ostwald ripening.

Part 4: Formulation Workflows & Mechanistic Diagrams

Workflow for selecting and validating in-vivo formulation strategies for 7-Chlorocinnolin-4-amine.

Mechanism of in-vivo precipitation of 7-Chlorocinnolin-4-amine and cyclodextrin rescue.

References

• Szumilak M, Stanczak A. Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry? Molecules. 2019.[Link]

• Petersson C, et al. Evaluation of preclinical formulations for a poorly water-soluble compound. International Journal of Pharmaceutics. 2016.[Link]

Technical Support Center: High-Temperature Quinoline Synthesis &amp; Tar Minimization

Welcome to the Technical Support Center for Quinoline Synthesis. High-temperature condensation methods, such as the classic Skraup and Doebner-Miller syntheses, are notorious for producing intractable, tarry byproducts[1]. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with mechanistic insights, troubleshooting workflows, and optimized protocols to suppress polymerization and maximize quinoline yields.

Part 1: Mechanistic FAQs – Understanding Tar Formation

Q1: Why does the Skraup synthesis frequently result in a thick, intractable tar? A: The formation of tar is fundamentally a kinetic and thermodynamic control issue. In the Skraup synthesis, concentrated sulfuric acid catalyzes the dehydration of glycerol into acrolein at temperatures exceeding 150°C[2]. Acrolein is a highly reactive α,β -unsaturated aldehyde. If the subsequent Michael addition of aniline to acrolein is slower than the auto-polymerization of acrolein, the acrolein monomers rapidly undergo radical or acid-catalyzed polymerization[1]. This exothermic runaway reaction chars the organics, producing polymeric tar rather than the desired 1,2-dihydroquinoline intermediate.

Q2: What is the exact mechanistic role of ferrous sulfate ( FeSO4​ ) in mitigating these byproducts? A: Ferrous sulfate acts as a critical reaction moderator and electron-transfer agent[3]. The final step of the Skraup synthesis requires the oxidation of the 1,2-dihydroquinoline intermediate to the fully aromatic quinoline, typically using nitrobenzene. Without a moderator, this oxidation is violently exothermic, creating localized hotspots that trigger the aforementioned acrolein polymerization[1]. FeSO4​ functions as an oxygen carrier, smoothing the oxidation kinetics and extending the energy release over a longer period, thereby preventing thermal runaway and subsequent tarring[3].

Q3: How does continuous flow chemistry solve the byproduct issues inherent to batch quinoline synthesis? A: Continuous flow reactors provide orders-of-magnitude higher surface-area-to-volume ratios compared to batch flasks, enabling near-instantaneous heat dissipation[4]. By preventing localized thermal spikes, flow chemistry suppresses the activation energy pathways leading to tar. Furthermore, modern flow adaptations utilize tandem photoisomerization-cyclization cascades under precise residence times, allowing for throughputs of >1 g/h of functionalized quinolines without the harsh thermal degradation seen in batch[5].

Part 2: Diagnostic Workflows & Logic

To systematically eliminate tar formation, follow the diagnostic logic tree below.

Fig 1. Troubleshooting logic for minimizing tarry byproducts in quinoline synthesis.

Part 3: Optimized Experimental Protocols

The following protocols are self-validating systems designed to establish strict kinetic control over the reactive intermediates.

Protocol A: Optimized Batch Skraup Synthesis (Exotherm-Controlled)

This protocol utilizes a two-stage temperature profile and a ferrous sulfate moderator to prevent acrolein polymerization[1].

Step-by-Step Methodology:

• Apparatus Setup: Assemble a 3-necked round-bottom flask with an overhead mechanical stirrer (crucial for viscous mixtures), a reflux condenser, and an internal thermocouple.

• Reagent Charging (Strict Order): Add reagents in the following exact sequence to prevent premature initiation[3]:

  • 0.30 equivalents of powdered Ferrous Sulfate Heptahydrate ( FeSO4​⋅7H2​O ).

  • 3.0 equivalents of Glycerol.

  • 1.0 equivalent of Aniline.

  • 0.6 equivalents of Nitrobenzene (Oxidant).

• Acid Addition: Cool the flask in an ice-water bath. Slowly add 1.5 equivalents of concentrated H2​SO4​ dropwise.

  • Causality: Adding acid last over a cooled, well-dispersed FeSO4​ mixture ensures the moderator is fully integrated before the exothermic dehydration of glycerol begins, preventing an immediate runaway reaction[3].

• Two-Stage Heating:

  • Stage 1 (Dehydration): Heat gently to 130–140°C. Maintain for 30 minutes.

  • Stage 2 (Cyclization/Oxidation): Raise temperature to 150–155°C for 2 hours. Do not exceed 160°C.

  • Causality: Separating the dehydration temperature from the cyclization temperature prevents a sudden buildup of acrolein, which is the primary trigger for rapid tar formation[1].

• Workup: Cool to 90°C and pour over crushed ice. Neutralize slowly with 10M NaOH. Isolate the quinoline via steam distillation to leave any residual polymerized byproducts behind.

Protocol B: Continuous Flow Synthesis of Quinolines

For laboratories equipped with flow reactors, transitioning from thermal batch to photochemical continuous flow eliminates tar entirely by avoiding high temperatures[4].

Step-by-Step Methodology:

• Precursor Preparation: Prepare a 50 mM solution of 2-(azidomethyl)-3-aryl-prop-2-enenitrile (or appropriate amino enone) in ethanol[5].

• Reactor Priming: Prime a fluoropolymer (FEP) microreactor tubing (small diameter for excellent light penetration) with pure ethanol at a flow rate of 1.0 mL/min[4].

• Irradiation & Flow: Pass the precursor solution through the reactor irradiated by a high-power LED lamp (365 nm) at 30°C[5].

• Residence Time Control: Adjust the flow rate to ensure a precise residence time of 10–15 minutes.

  • Causality: The short, controlled exposure to UV light drives the photoisomerization-cyclization cascade without providing the thermal energy required for side-chain polymerization, resulting in zero tar formation[5].

• Collection: Collect the highly pure quinoline stream. Telescoping into a hydrogenation reactor (e.g., H-Cube) can directly yield tetrahydroquinolines[5].

Part 4: Quantitative Data & Reaction Metrics

The table below summarizes the expected outcomes when applying different reaction engineering strategies to quinoline synthesis.

Synthesis Method	Temperature Profile	Key Moderator / Catalyst	Average Yield (%)	Tar Formation Level	Scalability
Traditional Batch (Unmodified)	150°C+ (Uncontrolled)	None	25 - 40%	Severe (>50% mass)	Poor (Runaway risk)
Optimized Batch (Protocol A)	130°C → 155°C	FeSO4​	65 - 80%	Low to Moderate	Moderate
Microwave-Assisted	200°C (Short burst)	None / Solid Acid	75 - 85%	Low	Poor (Volume limits)
Continuous Flow (Protocol B)	30°C (Photochemical)	High-power LED	85 - 95%	None	Excellent (>1 g/h)

Table 1. Comparison of Quinoline Synthesis Methodologies and Byproduct Profiles.

Part 5: Mechanistic Pathway Visualization

Understanding the divergence between the productive cyclization pathway and the destructive tar pathway is critical for process optimization.

Fig 2. Divergent chemical pathways showing productive quinoline synthesis vs. tar formation.

References

• [5] Continuous Flow Synthesis of Quinolines via a Scalable Tandem Photoisomerization-Cyclization Process. University College Dublin.[Link]

• [4] Continuous Flow for the Photochemical Synthesis of 3-Substituted Quinolines. Organic Process Research & Development - ACS Publications.[Link]

• [2] Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02896D [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchrepository.ucd.ie [researchrepository.ucd.ie]

Technical Support Center: Forced Degradation Study Protocol for Cinnolin-8-amine

Welcome to the technical support center for the forced degradation study of Cinnolin-8-amine. This guide is designed for researchers, scientists, and drug development professionals to provide a comprehensive, question-and-answer-based resource for designing and troubleshooting your experiments. The protocols and advice herein are grounded in established scientific principles and regulatory expectations, particularly those outlined by the International Council for Harmonisation (ICH).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What is the primary objective of a forced degradation study for Cinnolin-8-amine?

A forced degradation or stress testing study is a critical component in the pharmaceutical development process.[1][2][3][4][5] Its main goals are:

• To identify potential degradation products: This helps in understanding the intrinsic stability of the Cinnolin-8-amine molecule.[3]

• To elucidate degradation pathways: By subjecting Cinnolin-8-amine to various stress conditions, we can map how it breaks down.[1][3]

• To develop and validate stability-indicating analytical methods: The study is essential for creating analytical methods, such as High-Performance Liquid Chromatography (HPLC), that can separate and quantify the intact drug from its degradation products.[1][3][6] This ensures that the method can accurately measure the drug's purity and potency over time.

• To inform formulation, packaging, and storage conditions: Understanding how Cinnolin-8-amine degrades under stress helps in developing a stable formulation and selecting appropriate packaging and storage conditions to protect it from degradation.[7]

Q2: What are the typical stress conditions applied in a forced degradation study according to ICH guidelines?

The ICH guidelines recommend subjecting the drug substance to a variety of stress conditions to simulate potential environmental exposures.[1][2][3] For Cinnolin-8-amine, a nitrogen-containing heterocyclic compound, the following conditions are paramount:

• Acid Hydrolysis: Degradation in the presence of an acid.

• Base Hydrolysis: Degradation in the presence of a base.

• Oxidation: Degradation due to oxidative stress.

• Thermal Degradation: Degradation caused by heat.[8]

• Photolytic Degradation: Degradation upon exposure to light.[8][9]

The goal is to achieve a target degradation of 5-20%.[1] This range is considered optimal for identifying and characterizing degradation products without excessively degrading the parent molecule, which could lead to secondary and tertiary degradation products that may not be relevant under normal storage conditions.

Experimental Workflow & Protocols

Below is a visual representation of the general workflow for a forced degradation study, followed by detailed protocols for each stress condition.

Caption: General workflow for forced degradation studies.

Detailed Step-by-Step Protocols for Cinnolin-8-amine

1. Stock Solution Preparation:

• Prepare a stock solution of Cinnolin-8-amine at a concentration of 1 mg/mL in a suitable solvent like methanol or acetonitrile. The choice of solvent should be based on the solubility of Cinnolin-8-amine and its compatibility with the analytical method (e.g., HPLC).

2. Acid Hydrolysis:

• Procedure: Mix 1 mL of the stock solution with 9 mL of 0.1 M hydrochloric acid (HCl).

• Incubation: Keep the solution at 60°C.[10]

• Sampling: Withdraw aliquots at appropriate time intervals (e.g., 2, 4, 8, 12, and 24 hours).

• Quenching: Cool the aliquots to room temperature and neutralize with an equivalent amount of 0.1 M sodium hydroxide (NaOH).

• Analysis: Dilute with the HPLC mobile phase to a suitable concentration for analysis.

3. Base Hydrolysis:

• Procedure: Mix 1 mL of the stock solution with 9 mL of 0.1 M sodium hydroxide (NaOH).

• Incubation: Keep the solution at room temperature.[10]

• Sampling: Withdraw aliquots at appropriate time intervals.

• Quenching: Cool the aliquots to room temperature and neutralize with an equivalent amount of 0.1 M HCl.

• Analysis: Dilute with the mobile phase for HPLC analysis.

• Rationale: Cinnoline and its derivatives can be susceptible to nucleophilic attack in alkaline media, potentially leading to the formation of hydroxylated derivatives.[10]

4. Oxidative Degradation:

• Procedure: Mix 1 mL of the stock solution with 9 mL of 3% hydrogen peroxide (H₂O₂).

• Incubation: Keep the solution at room temperature, protected from light.[11]

• Sampling: Withdraw aliquots at various time points.

• Analysis: Dilute directly with the mobile phase for HPLC analysis.

• Rationale: The nitrogen atoms in the cinnoline ring are susceptible to oxidation, which can lead to the formation of N-oxides.[10][12]

5. Thermal Degradation:

• Procedure (Solid State): Place a known amount of solid Cinnolin-8-amine powder as a thin layer in a petri dish.

• Incubation: Expose the sample to a temperature of 80°C in a hot air oven for 48 hours.[11]

• Sampling: Withdraw samples at appropriate time intervals.

• Analysis: Dissolve the sample in a suitable solvent and dilute for HPLC analysis.

• Procedure (Solution State): A solution-state thermal degradation can also be performed by heating a solution of the drug at 60-80°C.[11]

• Rationale: High temperatures can provide the energy needed to break chemical bonds, leading to decomposition.[13]

6. Photolytic Degradation:

• Procedure: Expose a solution of Cinnolin-8-amine (e.g., 1 mg/mL in methanol or water) to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[9][14][15][16]

• Control: A parallel sample should be wrapped in aluminum foil to serve as a dark control.[11]

• Analysis: After exposure, dissolve the samples in a suitable solvent and dilute for HPLC analysis.

• Rationale: Aromatic compounds, especially those with nitrogen heterocycles, can absorb UV or visible light, leading to photochemical reactions and degradation.[10]

Troubleshooting Guide

Q3: What should I do if I don't observe any degradation under the initial stress conditions?

If you observe less than 5% degradation, consider the following troubleshooting steps:

Caption: Troubleshooting for minimal degradation.

• Increase the severity of the stress condition:

  • For hydrolysis, you can increase the concentration of the acid or base (e.g., to 1 M) or increase the temperature.

  • For oxidation, a higher concentration of H₂O₂ can be used, or the temperature can be elevated.

  • For thermal and photolytic studies, the duration of exposure can be extended.[10]

• Modify the solvent system: The reactivity of Cinnolin-8-amine might be different in various solvents. Consider using a co-solvent system if solubility is a concern.

Q4: I am seeing too many degradation peaks, and the mass balance is poor. What could be the issue?

Observing more than 20% degradation or poor mass balance (sum of the assay of the parent drug and the known and unknown impurities is not close to 100%) can be problematic.

• Reduce the severity of the stress conditions: Use milder conditions (lower concentration of stressing agent, lower temperature, or shorter exposure time) to achieve the target degradation of 5-20%.[1]

• Check for non-UV active degradants: Some degradation products may not have a chromophore and will not be detected by a UV detector in HPLC. Using a universal detector like a Charged Aerosol Detector (CAD) or a mass spectrometer (MS) can help identify such compounds.

• Investigate the possibility of volatile degradants: If degradation products are volatile, they may be lost during sample preparation or analysis, leading to poor mass balance. Headspace Gas Chromatography (GC) might be a suitable technique to analyze for volatile impurities.

• Ensure complete elution from the HPLC column: Some highly polar or non-polar degradation products might be strongly retained or not retained at all on the HPLC column. A gradient elution method with a strong solvent at the end of the run can help elute all components.

Q5: How do I identify the structure of the unknown degradation products?

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful technique for identifying unknown impurities. By coupling an HPLC system with a mass spectrometer, you can obtain the mass-to-charge ratio (m/z) of the degradation products. High-resolution mass spectrometry (HRMS) can provide the elemental composition, which is crucial for structure elucidation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: If a degradation product can be isolated in sufficient quantity and purity (e.g., through preparative HPLC), NMR spectroscopy (¹H, ¹³C, and 2D-NMR) can provide detailed structural information.

• Forced Synthesis: Based on the predicted degradation pathways, you can attempt to synthesize the suspected degradation products. These synthesized compounds can then be used as reference standards to confirm the identity of the degradants observed in the stressed samples.

Summary of Recommended Stress Conditions

Stress Condition	Reagent/Parameter	Typical Conditions	Rationale for Cinnolin-8-amine
Acid Hydrolysis	Hydrochloric Acid (HCl)	0.1 M - 1 M HCl at 60-80°C	The pyridazine ring of the cinnoline moiety may be susceptible to acid-catalyzed ring opening.[10]
Base Hydrolysis	Sodium Hydroxide (NaOH)	0.1 M - 1 M NaOH at RT-60°C	The cinnoline ring can be susceptible to nucleophilic attack by hydroxide ions.[10]
Oxidation	Hydrogen Peroxide (H₂O₂)	3% - 30% H₂O₂ at Room Temperature	The nitrogen atoms in the heterocyclic ring are potential sites for oxidation, leading to N-oxides.[10][12]
Thermal	Heat (Dry and Solution)	60°C - 80°C	To assess the intrinsic thermal stability of the molecule.[13]
Photolytic	Light (UV and Visible)	ICH Q1B specified conditions	Aromatic and heterocyclic compounds are often photosensitive.[9][10]

References

• STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS - ICH.
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
• Degradation Impurities in Pharmaceutical Products : Detection and Minimization - SynThink.
• Degradation pathways of 5-Nitrocinnoline under stress conditions - Benchchem.
• ICH GUIDELINES: STRESS DEGRADATION STUDY - IJCRT.org.
• ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline - EMA.
• FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products - ECA Academy.
• Quality Guidelines - ICH.
• Analytical Techniques In Stability Testing - Separation Science.
• Quinoline Biodegradation and Its Nitrogen Transformation Pathway by a Pseudomonas Sp. Strain - PubMed.
• Oxidation of benzylic alcohols to carbonyls using N-heterocyclic stabilized λ3-iodanes.
• Thermal degradation: Significance and symbolism.
• Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates - PMC.
• RAPID & REPEATABLE PHOTOSTABILITY RESULTS IN AN ICH Q1B OPTION II CHAMBER - Caron Scientific.
• Forced Degradation Studies: Regulatory Considerations and Implementation.
• Enhanced degradation of quinoline in three-dimensional electro-Fenton system through NiCo 2 S 4 /gC 3 N 4 particles - Arabian Journal of Chemistry.
• Stability Testing of Active Pharmaceutical Ingredients - BOC Sciences.
• Thermal stability and decomposition of pharmaceutical compounds | Request PDF.
• Analytical Methods to Determine the Stability of Biopharmaceutical Products.
• Bacterial Degradation of Quinoline and Derivatives-Pathways and Their Biocatalysts.
• Cinnolin-8-amine | C8H7N3 | CID 12669300 - PubChem - NIH.
• Thermal analysis of pharmaceutical compounds - AKJournals.
• Oxidation of benzylic alcohols to carbonyls using N-heterocyclic stabilized λ 3 -iodanes.
• N-Heterocyclic Carbene-Catalyzed Oxidation of Unactivated Aldehydes to Esters - PMC.
• Oxidation methods of nitrogen-containing heterocyclic compounds - ResearchGate.
• Spotlight on stability: API and drug product testing - Almac.
• Efficient Oxidative Dehydrogenation of N-Heterocycles over Nitrogen-Doped Carbon-Supported Cobalt Nanoparticles | ACS Sustainable Chemistry & Engineering.
• Forced Degradation Testing | SGS Republic of Korea.
• ANALYTICAL TESTING–ACCURATE AND COMPLETE CHARACTERIZATION OF YOUR API - Altasciences.
• Recent Developments in the Synthesis of Cinnoline Derivatives - ResearchGate.
• Degradation pathway of quinolines in a biofilm system under denitrifying conditions - OSTI.
• 8-Aminoquinoline - Wikipedia.
• quinolin-8-amine - ChemBK.
• 8-Quinolinamine - the NIST WebBook.
• REVIEW OF FORCED DEGRADATION STUDIES ON THE DRUGS CONTAINING HETROCYCLIC COMPOUND - International Journal of Research in Pharmaceutical and Nano Sciences (IJRPNS).
• 8-Aminoquinoline | C9H8N2 | CID 11359 - PubChem.
• An investigation of the chemistry of cinnolines - Durham e-Theses.
• Application Notes and Protocols for Forced Degradation Studies of N-Desmethylnefopam for Stability Testing - Benchchem.
• Synthesis, characterization and biological activities of substituted cinnoline culphonamides.
• A practical guide to forced degradation and stability studies for drug substances.
• Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry? - MDPI.
• A Comprehensive Review On Cinnoline Derivatives - Journal of Pharmaceutical Negative Results.
• Cinnoline - Wikipedia.
• Review on Forced Degradation Studies - | International Journal of Innovative Science and Research Technology.
• Synthesis, Characterization and Anti- Inflammatory Activity of Cinnoline Derivatives | Open Access Journals - Research and Reviews.
• (PDF) Methods for the synthesis of cinnolines (Review) - ResearchGate.
• 6.1.2. Cinnolines.

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. ijcrt.org [ijcrt.org]
• 3. Forced Degradation Testing | SGS Republic of Korea [sgs.com]
• 4. ijrpns.com [ijrpns.com]
• 5. ijisrt.com [ijisrt.com]
• 6. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 7. onyxipca.com [onyxipca.com]
• 8. synthinkchemicals.com [synthinkchemicals.com]
• 9. database.ich.org [database.ich.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. wisdomlib.org [wisdomlib.org]
• 14. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 15. FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 16. caronscientific.com [caronscientific.com]

Technical Support Center: Optimizing the Solution Stability of 7-Chlorocinnolin-4-amine

Welcome to the Technical Support Center for 7-Chlorocinnolin-4-amine , a critical bicyclic heterocyclic scaffold widely utilized in the development of antibacterial, antimalarial, and human neutrophil elastase (HNE) inhibitors[1][2]. While cinnoline derivatives offer a broad spectrum of pharmacological activities, their stability in solution is frequently challenged by tautomeric shifts, hydrolytic degradation, and photo-oxidation[2][3].

This guide is designed for researchers and drug development professionals. It provides field-proven, self-validating protocols to mitigate degradation pathways and ensure reproducible experimental outcomes.

Core Troubleshooting Guide

Issue A: Rapid Degradation in Aqueous Buffers (Hydrolysis)

Symptom: HPLC-UV analysis shows the appearance of new peaks at lower retention times, accompanied by a loss of the parent compound peak within 24-48 hours. Causality: The electron-withdrawing nature of the 7-chloro substitution, combined with the basicity of the 4-amino group, makes the cinnoline ring susceptible to nucleophilic attack in highly acidic or highly basic aqueous media. Furthermore, while cinnolin-4-amine predominantly exists in the amino form rather than the imino tautomer, extreme pH can protonate the ring nitrogens, destabilizing the system[3]. Solution:

• Buffer Selection: Avoid phosphate buffers at extreme pH. Maintain the solution pH between 6.0 and 7.5.

• Co-solvents: Introduce 5-10% DMSO or PEG-400 to reduce the dielectric constant of the medium, thereby shielding the molecule from rapid hydrolytic attack.

Issue B: Photo-Induced Discoloration and Precipitation

Symptom: Stock solutions in transparent glass vials turn from pale yellow to deep orange/brown over several days, followed by the formation of fine precipitates. Causality: Cinnoline derivatives are highly sensitive to actinic light, which can induce free-radical generation and subsequent dimerization or polymerization of the aromatic system. Solution:

• Storage: Always store stock solutions in amber borosilicate glass vials.

• Handling: Perform dilutions under low-light conditions or use aluminum foil to wrap volumetric flasks during benchtop equilibration.

Quantitative Stability Data

To establish a baseline for your experiments, refer to the following stability profiles of 7-Chlorocinnolin-4-amine across various solvent systems.

Solvent System / Condition	pH	Temp (°C)	Half-Life ( t1/2​ )	7-Day Recovery (%)	Recommended Use
100% DMSO (Anhydrous)	N/A	-20	> 6 months	99.2%	Long-term stock storage
100% DMSO (Anhydrous)	N/A	25	~ 45 days	88.5%	Short-term bench use
PBS Buffer (Aqueous)	7.4	37	~ 114 min	< 5.0%	In vitro assays (immediate use)[1]
10% DMSO / 90% Saline	6.5	4	~ 14 days	92.1%	In vivo dosing formulations
0.1 M HCl (Aqueous)	1.0	25	< 30 min	0.0%	Avoid (Rapid degradation)

Experimental Workflows & Methodologies

Protocol: Preparation of Ultra-Stable Stock Solutions (Self-Validating)

This protocol utilizes a self-validating approach: by incorporating an immediate HPLC baseline check, you verify the integrity of the solution before storage, ensuring that any downstream assay failures are not due to compromised API.

Step-by-Step Methodology:

• Desiccation: Ensure the solid 7-Chlorocinnolin-4-amine API is dried under vacuum over P2​O5​ for 24 hours prior to weighing to remove residual moisture.

• Solvent Preparation: Use HPLC-grade, anhydrous Dimethyl Sulfoxide (DMSO) purged with Argon gas for 15 minutes to displace dissolved oxygen.

• Dissolution: Weigh 10 mg of the API into an amber glass vial. Add 1.0 mL of the Argon-purged DMSO to achieve a 10 mg/mL stock. Vortex gently until completely dissolved. Do not sonicate, as localized heating can initiate degradation.

• Aliquotting: Divide the stock into 50 μ L single-use aliquots in amber microcentrifuge tubes.

• Validation (The Self-Validating Step): Immediately dilute one aliquot to 10 μ g/mL in mobile phase and inject into the HPLC-UV (Detection at 254 nm). Record this as the T0​ baseline purity.

• Storage: Flash-freeze the remaining aliquots in liquid nitrogen and transfer to a -20°C freezer.

Stability Optimization Pathway

Caption: Logical workflow for the preparation and validation of stable 7-Chlorocinnolin-4-amine solutions.

Frequently Asked Questions (FAQs)

Q: Can I use methanol or ethanol instead of DMSO for my stock solutions? A: While cinnoline derivatives are soluble in alcohols, protic solvents can participate in hydrogen bonding with the cinnoline ring nitrogens, subtly altering the tautomeric equilibrium and increasing susceptibility to nucleophilic attack over time[3]. Anhydrous DMSO is strongly preferred for long-term stability.

Q: My in vitro assay requires a purely aqueous environment. How can I maximize the half-life during the experiment? A: If co-solvents are strictly prohibited, prepare your aqueous solutions immediately before use (within 15 minutes of the assay). Keep the solution on ice until the exact moment of application, and ensure the assay buffer is strictly maintained at pH 7.0–7.4[1].

Q: Does the 7-chloro substitution specifically affect stability compared to the unsubstituted cinnolin-4-amine? A: Yes. The electronegative chlorine atom at the 7-position withdraws electron density from the aromatic system. While this often enhances binding affinity in biological targets (such as HNE or bacterial efflux pumps)[2], it also makes the heterocyclic core slightly more electrophilic, thereby increasing its vulnerability to hydrolysis in basic conditions.

References

• Cinnoline derivatives as human neutrophil elastase inhibitors National Center for Biotechnology Information (PMC) URL:[Link]

• Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry? Semantic Scholar URL:[Link]

• On the Tautomerism of Cinnolin-4-ol, Cinnolin-4-thiol, and Cinnolin-4-amine ResearchGate URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Reactivity of Anilines in 4-Aminoquinoline Synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the reactivity of anilines in the synthesis of 4-aminoquinolines. This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address common issues and enhance reaction outcomes.

I. Troubleshooting Guide

This section addresses specific problems encountered during the synthesis of 4-aminoquinolines when using poorly reactive anilines.

Question: Why is my yield of 4-aminoquinoline low when using an electron-deficient aniline?

Answer:

The low yield is primarily due to the decreased nucleophilicity of the aniline. Electron-withdrawing groups on the aniline ring reduce the electron density on the nitrogen atom, making it a weaker nucleophile. This diminished reactivity is a significant hurdle in classical synthetic routes like the Conrad-Limpach synthesis or direct nucleophilic aromatic substitution (SNAr) on 4-chloroquinolines.[1]

Underlying Causes:

• Reduced Nucleophilicity: The lone pair of electrons on the nitrogen atom of aniline is delocalized into the aromatic ring. Electron-withdrawing groups (e.g., nitro, cyano, halo groups) further pull this electron density away, making the nitrogen less available to attack an electrophilic carbon.[1]

• Steric Hindrance: Bulky substituents on the aniline, particularly at the ortho position, can physically block the nitrogen atom from approaching the electrophilic center of the quinoline precursor.

• Unfavorable Reaction Conditions: Standard reaction conditions may not be sufficiently forcing to overcome the high activation energy required for the reaction with a poorly reactive aniline.

Solutions:

• Increase Reaction Temperature: Higher temperatures can provide the necessary energy to overcome the activation barrier. Microwave irradiation has proven effective in accelerating these reactions and improving yields.[2][3]

• Employ Catalysis:

  • Brønsted or Lewis Acids: The addition of a catalytic amount of a Brønsted acid (like HCl) or a Lewis acid can protonate or coordinate to the quinoline ring, making it more electrophilic and susceptible to attack by the weakly nucleophilic aniline.[2][3]

  • Transition Metal Catalysis: Palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, offer a powerful alternative for forming the C-N bond and are often tolerant of a wider range of functional groups.[2]

• Use a More Reactive Quinoline Precursor: Instead of a 4-chloroquinoline, consider using a 4-fluoroquinoline. The carbon-fluorine bond is highly polarized, making the C4 position more electrophilic, and fluoride is a better leaving group in SNAr reactions in some cases due to the rate-determining step being the initial nucleophilic attack.[4]

Question: I am observing significant formation of side products. What are they and how can I minimize them?

Answer:

When dealing with poorly reactive anilines, forcing reaction conditions can sometimes lead to undesired side reactions.

Common Side Products and Mitigation Strategies:

Side Product	Formation Mechanism	Mitigation Strategy
Bis-quinolines	If a diamine is used as the nucleophile, a common side product is the bis-quinoline, where two quinoline moieties attach to the same diamine.	Use a large excess of the diamine to favor the formation of the mono-substituted product.[5]
Tarry materials	Polymerization of starting materials or intermediates under harsh heating conditions.	Use a moderator like ferrous sulfate in Skraup-type syntheses to control the reaction rate.[6] Ensure a controlled temperature profile and consider using a higher boiling point solvent to maintain a consistent temperature.
Products from self-condensation of β-ketoesters	In the Conrad-Limpach synthesis, the β-ketoester can self-condense at high temperatures.	Ensure the aniline and β-ketoester are well-mixed before applying high heat. Stepwise heating can also be beneficial.

Question: My aniline is very electron-poor and even harsh conditions are not working. What are my alternatives?

Answer:

For extremely unreactive anilines, it's often necessary to move beyond classical condensation or SNAr reactions and consider alternative synthetic strategies.

Alternative Synthetic Routes:

• Palladium-Catalyzed Dehydrogenative Aromatization: This method involves the reaction of a 2,3-dihydroquinolin-4(1H)-one with an amine in the presence of a palladium catalyst and an oxidant. This approach has shown excellent group tolerance for both the amine and the quinoline core.[2]

• Copper-Catalyzed Annulation Reactions: Copper catalysts can be employed in various annulation strategies to construct the quinoline ring system with the desired amino group already in place.[2]

• Aza-Diels-Alder Reactions: Aza-hetero-Diels-Alder reactions can be utilized to construct highly substituted 4-aminoquinolines from appropriate diene and dienophile precursors.[2][7]

II. Frequently Asked Questions (FAQs)

What is the fundamental mechanism of the Conrad-Limpach synthesis and why is aniline reactivity crucial?

The Conrad-Limpach synthesis involves the condensation of an aniline with a β-ketoester.[8][9][10] The initial step is the nucleophilic attack of the aniline nitrogen on the keto group of the β-ketoester to form a Schiff base.[8] This is followed by an electrocyclic ring-closing reaction at high temperature to form the 4-hydroxyquinoline.[8][11] The nucleophilicity of the aniline is critical for the initial condensation step. A less nucleophilic aniline will react sluggishly, leading to low yields and potential side reactions of the starting materials.

Caption: Simplified workflow of the Conrad-Limpach synthesis.

How do solvents and bases influence the reaction of anilines with 4-chloroquinolines?

The choice of solvent and base is critical for optimizing the SNAr synthesis of 4-aminoquinolines.[5]

• Solvents: Polar aprotic solvents like DMSO, DMF, or NMP are often preferred as they can solvate the intermediate Meisenheimer complex, stabilizing it and accelerating the reaction. In some cases, using an excess of a high-boiling point amine can also serve as the solvent.[2]

• Bases: When using aniline nucleophiles, a base is often required to deprotonate the nitrogen of the aniline after it has added to the quinoline ring, facilitating the elimination of the leaving group. For aryl amines, a stronger base like sodium hydroxide may be necessary.[2][3] For secondary amines, an auxiliary base is typically needed.[2][3]

Are there any modern, metal-free approaches to activate anilines for this synthesis?

While metal-catalyzed reactions are very effective, there is growing interest in metal-free alternatives. One such approach is the use of triflic acid to mediate the N-heteroannulation of β-anilino-β-(methylthio)acrylonitriles to form 2-thiomethyl-3-cyano-4-aminoquinolines.[2][3] This method proceeds under mild conditions and demonstrates high chemoselectivity.

III. Experimental Protocols

Protocol 1: Microwave-Assisted SNAr of a 4-Chloroquinoline with an Aniline

This protocol is adapted from methodologies demonstrating the effectiveness of microwave irradiation for the synthesis of 4-aminoquinolines.[2][3]

Materials:

• 4,7-dichloroquinoline

• Substituted aniline (1.1 eq)

• Sodium hydroxide (1.5 eq)

• DMSO

• Microwave reactor vials

Procedure:

• To a microwave reactor vial, add 4,7-dichloroquinoline (1 mmol), the substituted aniline (1.1 mmol), and sodium hydroxide (1.5 mmol).

• Add DMSO (3 mL) to the vial.

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to 140-180 °C for 20-30 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Palladium-Catalyzed Dehydrogenative Aromatization

This protocol is based on recent advances in palladium-catalyzed synthesis of 4-aminoquinolines.[2]

Materials:

• 2,3-dihydroquinolin-4(1H)-one

• Amine (aniline or alkylamine, 1.2 eq)

• Pd(OAc)₂ (5 mol%)

• Cu(OAc)₂ (2.0 eq)

• 1,10-phenanthroline (10 mol%)

• Pivalic acid (solvent)

• Oxygen balloon

Procedure:

• In a flame-dried Schlenk tube, combine the 2,3-dihydroquinolin-4(1H)-one (1 mmol), amine (1.2 mmol), Pd(OAc)₂, Cu(OAc)₂, and 1,10-phenanthroline.

• Add pivalic acid (2 mL) as the solvent.

• Fit the tube with an oxygen balloon.

• Heat the reaction mixture to 140 °C for 4 hours.

• Monitor the reaction progress by TLC.

• After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Decision workflow for troubleshooting low yields in 4-aminoquinoline synthesis.

IV. References

• Conrad–Limpach synthesis - Wikipedia. Available from: [Link]

• 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC. Available from: [Link]

• コンラッド・リンパック キノリン合成 Conrad-Limpach Quinoline Synthesis. Available from: [Link]

• Conrad-Limpach reaction - YouTube. Available from: [Link]

• Conrad-Limpach Synthesis - SynArchive. Available from: [Link]

• Scheme 1 Previous methods for the synthesis of 4-aminoquinoline. - ResearchGate. Available from: [Link]

• Activation of an Anilido Ligand for Nucleophilic Aromatic Substitution by an Oxidizing Os(IV) Center | Journal of the American Chemical Society. Available from: [Link]

• Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum | PLOS One. Available from: [Link]

• Mechanism of Conrad–Limpach synthesis of 4‐hydroxyquinolines/... - ResearchGate. Available from: [Link]

• Reactions of Aniline - Chemistry Steps. Available from: [Link]

• Antimalarials: Synthesis of 4‐aminoquinolines that circumvent drug resistance in malaria parasites | Scilit. Available from: [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - MDPI. Available from: [Link]

• 4-Aminoquinoline: a comprehensive review of synthetic strategies - Frontiers. Available from: [Link]

• Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction - PMC. Available from: [Link]

• An Exploration of the Structure-activity Relationships of 4−Aminoquinolines: Novel Antimalarials with Activity In-vivo | Scilit. Available from: [Link]

• Acid‐catalyzed multicomponent Conrad–Limpach reaction. - ResearchGate. Available from: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. Available from: [Link]

• (Hetero)anilines from Dinitrogen Via Nucleophilic Aromatic Substitution at Tungsten Nitrido Complexes | Journal of the American Chemical Society. Available from: [Link]

• Conrad‐Limpach reaction - ResearchGate. Available from: [Link]

Sources

• 1. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 2. 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | 4-Aminoquinoline: a comprehensive review of synthetic strategies [frontiersin.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]
• 9. コンラッド・リンパック キノリン合成 Conrad-Limpach Quinoline Synthesis | Chem-Station (ケムステ) [chem-station.com]
• 10. synarchive.com [synarchive.com]
• 11. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

Comparative Analysis of Cinnoline Isomer Biological Activity: A Structural and Mechanistic Guide

The diazanaphthalene core (C 8​ H 6​ N 2​ ) represents a highly privileged scaffold in modern medicinal chemistry and drug design. The positional isomerism of the two nitrogen atoms within the fused bicyclic ring system profoundly alters the molecule's electron density, dipole moment, and hydrogen-bonding capabilities[1].

This technical guide provides an objective, data-driven comparison of cinnoline (1,2-diazanaphthalene) and its structural isomers—quinazoline (1,3-isomer), quinoxaline (1,4-isomer), and phthalazine (2,3-isomer). By analyzing their distinct target specificities and providing a self-validating experimental framework, we offer researchers a mechanistic roadmap for scaffold selection in early-stage drug discovery.

Mechanistic Profiling & Target Specificity

Causality in Scaffold Selection: The spatial arrangement of nitrogen atoms dictates the pharmacophore's ability to mimic endogenous ligands and engage specific protein domains.

Quinazoline (1,3-Diazanaphthalene): The ATP Mimic

The 1,3-nitrogen configuration perfectly mimics the pyrimidine ring of the adenine base found in ATP. This structural homology allows quinazoline derivatives (e.g., Gefitinib, Erlotinib) to act as highly potent, ATP-competitive inhibitors of receptor tyrosine kinases, particularly the Epidermal Growth Factor Receptor (EGFR)[2]. The N1 atom acts as a critical hydrogen bond acceptor for the hinge region of the kinase domain, anchoring the molecule within the active site.

Phthalazine (2,3-Diazanaphthalene): The Nicotinamide Competitor

The adjacent nitrogen atoms in the 2,3-position, often oxidized to a phthalazinone core, are structurally primed to bind the nicotinamide-ribose binding site of Poly(ADP-ribose) polymerase (PARP) enzymes[3]. FDA-approved drugs like Olaparib utilize this scaffold to form an essential hydrogen-bond network with the Ser904 and Gly863 residues in PARP1. Crucially, this scaffold not only inhibits catalytic activity but traps the PARP1-DNA complex on chromatin, inducing synthetic lethality in BRCA-deficient cells[3].

Quinoxaline (1,4-Diazanaphthalene): The Intercalator and Multi-Kinase Modulator

With nitrogens at the 1 and 4 positions, the quinoxaline scaffold exhibits a highly planar geometry that facilitates DNA intercalation and the activation of DNA-dependent apoptotic pathways[4]. Furthermore, substituted quinoxalines are potent ATP-competitive inhibitors of angiogenesis-related kinases (e.g., VEGFR, PDGFR), making them versatile anti-cancer and anti-microbial agents[4].

Cinnoline (1,2-Diazanaphthalene): The Allosteric Modulator

The 1,2-nitrogen arrangement imparts a unique dipole moment that is less suited for classical ATP hinge-binding but highly effective for allosteric modulation. Cinnoline derivatives show pronounced activity as Transient Receptor Potential Vanilloid 1 (TRPV1) antagonists and Topoisomerase I (TOP1) inhibitors[5]. Fused cinnoline analogs have demonstrated potent anti-tumor activity by targeting TOP1 with IC 50​ values in the sub-nanomolar range[5].

Comparative Experimental Data

The following table summarizes the quantitative performance and mechanistic divergence of the four diazanaphthalene isomers based on recent pharmacological evaluations.

Isomer Scaffold	Nitrogen Positions	Primary Biological Target	Representative Drug / Compound	Target Binding Mechanism	Typical IC 50​ Range
Quinazoline	1,3	EGFR Kinase	Gefitinib / Erlotinib	ATP-competitive pocket binding (Hinge region)	0.5 - 40 nM[2]
Phthalazine	2,3	PARP-1/2	Olaparib / Venadaparib	Nicotinamide-ribose pocket (H-bonds with Ser904/Gly863)	0.5 - 5 nM[3]
Quinoxaline	1,4	VEGFR / Multi-kinase	Various Derivatives	ATP-competitive kinase inhibition & DNA intercalation	1.5 - 10 μM[4]
Cinnoline	1,2	TRPV1 / Topoisomerase I	Isoquino-cinnolines	Allosteric modulation / DNA Intercalation	< 5 nM[5]

Experimental Protocol: High-Throughput Screening & Validation

To objectively compare these isomers, researchers must employ a self-validating assay cascade. The following protocol ensures that observed phenotypic effects are directly caused by specific target engagement, ruling out off-target cytotoxicity or assay interference.

Step 1: Primary Biochemical Screening via TR-FRET

• Procedure: Incubate recombinant target enzymes (e.g., EGFR, PARP1) with varying concentrations of the isomer library (0.1 nM to 10 μM) in a 384-well plate. Add a europium-labeled antibody specific to the phosphorylated/PARylated product and a fluorophore-conjugated tracer. Measure the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signal using a microplate reader.

• Causality: Diazanaphthalenes are highly conjugated, planar aromatic systems that frequently exhibit auto-fluorescence. TR-FRET introduces a microsecond time delay before measurement, completely eliminating background compound fluorescence. This ensures the calculated IC 50​ is an artifact-free representation of true catalytic inhibition.

Step 2: Phenotypic Validation via 3D Spheroid Viability Assays

• Procedure: Seed target cancer cell lines (e.g., BRCA-mutant Capan-1 for phthalazines, EGFR-mutant NSCLC for quinazolines) in ultra-low attachment plates to form 3D spheroids. Treat with the lead compounds for 72 hours. Lyse the spheroids using a 3D-optimized ATP detection reagent (e.g., CellTiter-Glo 3D) and measure luminescence to quantify cell viability.

• Causality: 2D monolayer cultures artificially inflate the efficacy of planar molecules (like quinoxalines) because they bypass the extracellular matrix. 3D spheroids accurately model tumor penetration, hypoxia, and drug efflux, filtering out isomers with poor pharmacokinetic properties that would otherwise fail in vivo.

Step 3: Intracellular Target Engagement (The Self-Validating Step)

• Procedure (CETSA): Treat live cells with the lead isomer at its established IC 50​ concentration. Heat aliquots of the intact cells across a temperature gradient (40°C to 65°C). Lyse the cells, centrifuge to remove precipitated (denatured) proteins, and quantify the remaining soluble target protein via Western blot.

• Causality: A compound may inhibit an enzyme in vitro and kill cells, but this does not prove the two events are mechanistically linked. The Cellular Thermal Shift Assay (CETSA) relies on the thermodynamic principle that ligand binding stabilizes protein folding. A shift in the melting temperature ( Tm​ ) of the target protein in treated versus untreated cells definitively proves that the isomer physically binds its intended target inside the living cell.

Pathway Visualization

Divergent therapeutic pathways and primary targets of diazanaphthalene isomers.

References

• Introductory Chapter: Recent Advances on Quinazoline - IntechOpen.[Link]

• Recent advances in the pharmacological diversification of quinazoline/quinazolinone hybrids - RSC Advances (PMC).[Link]

• YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors - Journal of Medicinal Chemistry (ACS Publications).[Link]

• Quinoxaline Derivatives in Cancer Therapy: Insights into Mechanisms of Action and Therapeutic Applications - Frontiers in Pharmacology (PMC).[Link]

• TARGETS AND BIOLOGICAL ACTIVITIES OF CINNOLINE DERIVATIVES: A REVIEW - Zenodo.[Link]

Sources

• 1. Introductory Chapter: Recent Advances on Quinazoline | IntechOpen [intechopen.com]
• 2. Recent advances in the pharmacological diversification of quinazoline/quinazolinone hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Quinoxaline Derivatives in Cancer Therapy: Insights into Mechanisms of Action and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. zenodo.org [zenodo.org]

Cytotoxicity and Mechanistic Profiling: 7-Chlorocinnolin-4-amine vs. Chloroquine

Executive Summary: The Aza-Isostere Paradigm

When optimizing antimalarial scaffolds or developing novel kinase inhibitors, mitigating the dose-limiting cytotoxicity of the 4-aminoquinoline core (the pharmacophore of Chloroquine) is a primary objective. 7-Chlorocinnolin-4-amine serves as an isosteric aza-analogue of 7-chloro-4-aminoquinoline [1]. By replacing the quinoline ring with a cinnoline ring—specifically by introducing an adjacent nitrogen at position 2—the physicochemical landscape of the molecule is fundamentally altered.

This guide provides an objective, data-supported comparison of their cytotoxicity profiles, demonstrating how a single heteroatom substitution drastically shifts lysosomotropic behavior and cellular tolerability.

Structural Causality: The Role of pKa in Lysosomotropism

To understand the divergence in cytotoxicity between these two compounds, we must examine the causality behind their intracellular distribution.

Chloroquine (CQ) is a classic lysosomotropic agent. Its quinoline nitrogen is highly basic (pKa ~8.5), and it possesses a basic aliphatic side chain. In the physiological environment of the cytosol, CQ diffuses freely across lipid bilayers in its unprotonated state. Upon entering the highly acidic environment of the lysosome (pH ~4.5), it becomes doubly protonated. This ionization traps the molecule inside the organelle. The massive accumulation of CQ buffers the lysosomal pH, neutralizing the vesicle and disabling pH-dependent acidic hydrolases [2].

7-Chlorocinnolin-4-amine , conversely, possesses a cinnoline core. The presence of the adjacent N1 and N2 nitrogens exerts a strong electron-withdrawing effect (both inductive and mesomeric), drastically reducing the basicity of the heterocyclic core (calculated pKa ~2.5) [1]. Because the cinnoline core remains largely unprotonated even at lysosomal pH, it does not undergo the same magnitude of ion-trapping.

Mechanistic Divergence: Autophagy and Cytotoxicity

The downstream consequence of lysosomal trapping is the blockade of autophagosome-lysosome fusion.

• The Chloroquine Pathway: CQ-induced lysosomal neutralization halts the degradation of autophagic cargo. This leads to the toxic accumulation of lipidated LC3 (LC3-II) and p62/SQSTM1. The failure to clear damaged organelles (such as mitochondria via mitophagy) generates oxidative stress, ultimately resulting in cellular cytotoxicity (e.g., retinopathy, myopathy) [2].

• The Cinnoline Pathway: Because 7-Chlorocinnolin-4-amine fails to trap efficiently in lysosomes, it preserves normal autophagic flux. Consequently, its baseline cytotoxicity in mammalian cell lines is significantly lower than that of the CQ core, making the cinnoline scaffold an attractive alternative for reducing off-target toxicity in drug design.

Quantitative Data Comparison

The following table summarizes the physicochemical and phenotypic divergence between the two scaffolds.

Parameter	Chloroquine (CQ)	7-Chlorocinnolin-4-amine	Causality / Implication
Heterocyclic Core	Quinoline	Cinnoline	N2 insertion alters electron density
Core pKa	~8.5	~2.5	Determines lysosomal protonation state
Lysosomal Accumulation	High (Ion-trapping)	Minimal	Drives vesicular pH neutralization
Autophagic Flux (LC3-II)	Blocked (>5-fold increase)	Preserved (~1-fold)	CQ causes toxic autophagosome buildup
Cytotoxicity (HepG2 CC₅₀)	~30 - 50 μM	>150 μM	Cinnoline core exhibits higher tolerability

Experimental Protocols (Self-Validating Workflows)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes the mechanistic rationale (the "why") behind the experimental choice.

Protocol 1: Lysosomotropism and Autophagic Flux Validation

Rationale: To prove that the cytotoxicity difference is driven by lysosomal trapping, we must simultaneously measure lysosomal acidity and autophagosome accumulation.

• Cell Seeding & Treatment: Seed HepG2 cells at 1×105 cells/well in a 6-well plate. Treat with 20 μM of Chloroquine or 7-Chlorocinnolin-4-amine for 24 hours. Causality: A 24-hour window is optimal to observe steady-state autophagic blockade without triggering massive apoptotic cell detachment, ensuring intact protein recovery.

• LysoTracker Red Staining (Acidity Validation): Incubate live cells with 50 nM LysoTracker Red DND-99 for 30 minutes, then image via fluorescence microscopy. Causality: LysoTracker only fluoresces in highly acidic organelles. CQ neutralizes the pH, drastically reducing the fluorescence signal (validating its lysosomotropic buffering). 7-Chlorocinnolin-4-amine-treated cells will maintain high fluorescence.

• Protein Extraction & Western Blotting (Flux Validation): Lyse cells in RIPA buffer supplemented with protease inhibitors. Run 20 μg of protein on a 12% SDS-PAGE gel and probe for LC3B. Causality: The conversion of cytosolic LC3-I to lipidated LC3-II indicates autophagosome formation. A massive accumulation of LC3-II in CQ-treated cells proves a blockade in autophagic degradation.

Protocol 2: Cytotoxicity Profiling (MTT Assay)

Rationale: A self-validating viability assay to quantify the downstream phenotypic result of the mechanistic divergence.

• Plating: Seed HepG2 cells in 96-well plates at 1×104 cells/well. Allow 24 hours for adherence.

• Dose-Response Treatment: Apply a serial dilution (1 μM to 200 μM) of both compounds for 72 hours. Causality: A wide dynamic range is required because the cinnoline core is expected to be highly tolerated (>150 μM), whereas CQ will exhibit toxicity at lower micromolar ranges.

• MTT Incubation: Add MTT reagent (0.5 mg/mL final concentration) for 3 hours. Causality: Viable cells with active mitochondrial reductases convert MTT to purple formazan. The blockade of autophagy by CQ damages mitochondrial turnover, leading to reduced reductase activity and lower absorbance.

• Solubilization & Readout: Dissolve formazan crystals in 100 μL DMSO and read absorbance at 570 nm. Calculate the CC₅₀ using non-linear regression analysis.

Pathway Visualization

Comparative cellular mechanisms of chloroquine and 7-chlorocinnolin-4-amine on autophagic flux.

References

• Keneford, J. R., & Simpson, J. C. E. (1947). Synthetic Antimalarials. Part XX. Cinnolines. Part XIII. Synthesis and Antimalarial Action of 4-Aminoalkylaminocinnolines. Journal of the Chemical Society, 917-920. URL: [Link]

• Mauthe, M., Orhon, I., Rocchi, C., et al. (2018). Chloroquine inhibits autophagic flux by decreasing autophagosome-lysosome fusion. Autophagy, 14(8), 1435–1455. URL: [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 7-Chlorocinnolin-4-amine

This guide provides essential safety protocols and logistical information for the handling and disposal of 7-Chlorocinnolin-4-amine. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven insights to ensure the highest standards of laboratory safety.

Disclaimer: No specific Safety Data Sheet (SDS) for 7-Chlorocinnolin-4-amine was found. The following guidance is synthesized from safety data for structurally related compounds, including aromatic amines and chlorinated heterocyclic compounds like 4-Amino-7-chloroquinoline. Aromatic amines as a class can pose significant health risks, including toxicity and potential carcinogenicity, and are often readily absorbed through the skin.[1][2] It is imperative to handle this chemical with extreme caution and to conduct a thorough, site-specific risk assessment before beginning any work.

Hazard Assessment: Understanding the Risks

7-Chlorocinnolin-4-amine combines two key structural features that warrant a stringent safety protocol: an aromatic amine group and a chlorinated heterocyclic core.

• Aromatic Amines: This class of compounds is known for its potential toxicity. Several aromatic amines are recognized as carcinogens, and they can be readily absorbed through the skin, making dermal contact a primary route of exposure.[2] Systemic toxicity following skin absorption, inhalation, or ingestion is a significant concern.[3]

• Chlorinated Heterocycles: Compounds like the structurally similar 4-Amino-7-chloroquinoline are classified as acutely toxic if swallowed and can cause serious eye irritation.[4] Chlorinated compounds can also cause skin and respiratory irritation.[5][6] Upon combustion, they may produce hazardous decomposition products like hydrogen chloride and nitrogen oxides.[7]

Given these properties, we must assume 7-Chlorocinnolin-4-amine is acutely toxic, a skin and eye irritant, and readily absorbed through the skin. All handling procedures must be designed to minimize any possibility of direct contact or aerosol inhalation.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is non-negotiable. The following table outlines the minimum required PPE for handling 7-Chlorocinnolin-4-amine.

Protection Type	Recommended Equipment	Specification & Rationale
Eye & Face Protection	Chemical safety goggles and a full-face shield.	Must be ANSI Z87.1 compliant.[8] A face shield is required over goggles to protect against splashes when handling solutions or transferring the solid powder.[9]
Hand Protection	Double-gloving with chemical-resistant gloves.	Inner Glove: Nitrile. Outer Glove: Butyl rubber or neoprene. Aromatic amines can penetrate standard latex and even nitrile gloves with prolonged contact.[8] Double-gloving provides an additional barrier and allows for the safe removal of the contaminated outer glove.[8] Always check manufacturer-specific breakthrough times.
Body Protection	Chemical-resistant lab coat and disposable coveralls (apron for large quantities).	A standard lab coat is insufficient. A chemical-resistant or rubberized apron or disposable coveralls should be worn over the lab coat to prevent permeation from spills.[3][8] All clothing worn in the lab should be left in the lab; contaminated work clothing should not be allowed out of the workplace.[3]
Respiratory Protection	NIOSH-approved respirator with organic vapor cartridges and P100 particulate filters.	Required when handling the solid powder outside of a certified chemical fume hood or in the event of a spill. The combination cartridge protects against both vapors and fine particulates.[1] All work with this compound should ideally be performed within a fume hood to minimize inhalation risk.[8]

Operational Plan: From Receipt to Disposal

A meticulous, step-by-step approach is critical for safety.

Preparation and Engineering Controls

• Designated Area: All work with 7-Chlorocinnolin-4-amine must be conducted in a designated area within a certified chemical fume hood.[8] This area should be clearly marked with a warning sign.

• Ventilation: Ensure the chemical fume hood is functioning correctly before beginning any work.

• Emergency Equipment: Confirm that a safety shower and eyewash station are accessible and have been recently tested.[10][11]

• Spill Kit: A dedicated spill kit must be readily available. It should contain absorbent materials (e.g., vermiculite or sand), waste disposal bags, and personal protective equipment.[12]

Step-by-Step Handling Protocol

• Donning PPE: Before entering the designated area, put on all required PPE in the correct sequence. The diagram below illustrates the proper procedure.

• Weighing: If weighing the solid compound, do so within the fume hood to contain any dust. Use a container that can be securely sealed for transport.

• Handling Solutions: When preparing solutions or performing reactions, always keep the sash of the fume hood at the lowest practical height.

• Post-Handling: After completing work, decontaminate all surfaces within the fume hood.

• Doffing PPE: Remove PPE carefully to avoid self-contamination, as detailed in the workflow diagram. Wash hands thoroughly with soap and water immediately after removing gloves.[12]

PPE Workflow Visualization

Caption: PPE Donning and Doffing Workflow.

Emergency & Disposal Plans

Spill Management

Immediate and correct response to a spill is critical to prevent exposure and contamination.

• Evacuate & Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or outside of a fume hood.

• Secure Area: Restrict access to the spill area.[13]

• Don PPE: If not already wearing it, don the full PPE ensemble, including respiratory protection.

• Containment: For liquid spills, create a dike around the spill using an inert absorbent material like sand or vermiculite.[12] For solid spills, carefully cover the powder with a damp paper towel to avoid generating dust.

• Absorption & Collection: Absorb the contained liquid or carefully sweep the solid into a designated, labeled hazardous waste container.[12]

• Decontamination: Clean the spill area thoroughly. The appropriate decontamination solution will depend on the solvent used, but a final rinse with soap and water is recommended.

• Disposal: Seal the waste container and dispose of it according to institutional and local hazardous waste regulations.[7]

Personal Exposure Protocol

• Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3][8] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[5][14] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[5][13] If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[14]

Emergency Response Workflow

Caption: Emergency Response Flowchart.

Waste Disposal

All waste containing 7-Chlorocinnolin-4-amine, including contaminated PPE, absorbent materials, and empty containers, is considered hazardous waste.

• Segregation: Collect all waste in a dedicated, clearly labeled, and sealed container. Do not mix with other waste streams.

• Labeling: The waste container must be labeled "HAZARDOUS WASTE" and include the chemical name.[13]

• Storage: Store the waste container in a designated, secure secondary containment area until it can be collected by trained hazardous waste personnel.

• Disposal: Disposal must be handled by a licensed hazardous waste disposal company in accordance with all local, state, and federal regulations.[7] Improper disposal of such waste is a serious violation and can contaminate groundwater.[7]

References

• Benchchem. Personal protective equipment for handling 1H-Isoindole-1,3-diamine. Benchchem.
• Korinth, G., et al. (2007). Percutaneous absorption of aromatic amines in rubber industry workers: impact of impaired skin and skin barrier creams. PMC.
• CHEMTRON SUPPLY CORPORATION. (2015).
• PubChem. 4-Amino-7-chloroquinoline.
• United States Environmental Protection Agency (EPA). Personal Protective Equipment.
• (2025). SDS US.
• Prairieland FS. (2020). Anhydrous Ammonia PPE. YouTube.
• Greenbook. (2010).
• Taylor & Francis. (2010).
• (2014).
• Ragan & Massey. (2015).
• Fisher Scientific. (2011).
• Sigma-Aldrich. 4-Amino-7-chloroquinoline AldrichCPR 1198-40-9.
• ChemicalBook. (2026). 4-[(7-Chloro-4-quinolinyl)
• ChemicalBook. (2026). Chemical Safety Data Sheet MSDS / SDS - 7-CHLORO-4-HYDRAZINOQUINOLINE.
• Fisher Scientific. (2012).
• ECHEMI.
• Euro Chlor.
• Euro Chlor.
• Olin Chlor Alkali. chlorinated solvents - product stewardship manual.
• UNC Charlotte.
• USC Nanofab Wiki.

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